4,5-Dibromo-m-xylene

Core Science & Biosynthesis

4,5-dibromo-m-xylene physical and chemical properties

An In-depth Technical Guide to 4,5-Dibromo-m-xylene

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical, chemical, and spectroscopic properties of 4,5-dibromo-m-xylene. As a key aromatic building block, understanding its characteristics is crucial for its effective application in organic synthesis, materials science, and pharmaceutical development. This document moves beyond a simple data sheet to offer insights into its reactivity, synthesis, and safe handling, grounded in established scientific principles.

Core Molecular Profile and Physical Characteristics

4,5-Dibromo-m-xylene, a substituted aromatic hydrocarbon, possesses a unique substitution pattern that dictates its chemical behavior. The meta-disposed methyl groups and vicinal bromine atoms create a specific electronic and steric environment, influencing its role as a precursor in complex molecular architectures.

Molecular Structure

The structure of 4,5-dibromo-m-xylene is foundational to its properties. The two electron-donating methyl groups at positions 1 and 3 of the benzene ring activate the ring towards electrophilic substitution. The two electron-withdrawing bromine atoms are located at the 4 and 5 positions.

Caption: Molecular structure of 4,5-dibromo-m-xylene.

Physicochemical Properties

The key identifiers and physical properties of 4,5-dibromo-m-xylene are summarized below. These data are essential for reaction planning, purification, and analytical method development.

Property	Value	Reference(s)
CAS Number	116668-61-2	[1]
Molecular Formula	C₈H₈Br₂	[1][2]
Molecular Weight	263.96 g/mol	[1][2]
Appearance	White to light yellow crystalline powder (typical for isomers)	[3]
Melting Point	Data not readily available; related isomer α,α'-dibromo-m-xylene melts at 74-77 °C.	[3][4]
Boiling Point	Data not readily available; related isomer α,α'-dibromo-m-xylene boils at 135-140 °C at 20 mmHg.	[3][4]
Solubility	Insoluble in water; soluble in common organic solvents like dioxane, ether, and toluene.	[3][5]
InChI Key	Not directly available in search results.
SMILES	CC1=CC(Br)=C(Br)C(C)=C1	[1]

Spectroscopic Signature for Structural Verification

Spectroscopic analysis is indispensable for confirming the identity and purity of 4,5-dibromo-m-xylene. While specific spectra for this exact isomer are not widely published, its structural features allow for a reliable prediction of its spectral signature.

• ¹H NMR Spectroscopy : The proton NMR spectrum is expected to be distinct. There would be a singlet for the two equivalent methyl groups (C1-CH₃, C3-CH₃). Additionally, two singlets would appear in the aromatic region, corresponding to the two non-equivalent aromatic protons at the C2 and C6 positions.

• ¹³C NMR Spectroscopy : The carbon NMR spectrum should show four signals for the aromatic carbons (C1/C3, C2/C6, C4/C5) due to molecular symmetry, and one signal for the two equivalent methyl carbons.

• Infrared (IR) Spectroscopy : The IR spectrum will exhibit characteristic C-H stretching vibrations for the aromatic ring and methyl groups, C=C stretching for the aromatic ring, and a strong C-Br stretching absorption in the lower frequency region (typically 500-600 cm⁻¹).

• Mass Spectrometry (MS) : Electron ionization mass spectrometry will show a characteristic isotopic pattern for a molecule containing two bromine atoms (¹⁹Br and ⁸¹Br isotopes). The molecular ion peak (M⁺) would appear as a cluster around m/z 262, 264, and 266.

Chemical Reactivity and Synthetic Utility

The reactivity of 4,5-dibromo-m-xylene is dominated by the two bromine substituents on the aromatic ring, making it a valuable substrate for cross-coupling reactions and other transformations.

Core Reactivity

The bromine atoms on the aromatic ring are excellent leaving groups in metal-catalyzed cross-coupling reactions. This allows for the formation of new carbon-carbon or carbon-heteroatom bonds, making 4,5-dibromo-m-xylene a rigid building block for constructing more elaborate molecular frameworks. Its utility is prominent in:

• Suzuki Coupling Reactions : To form biaryl compounds.

• Buchwald-Hartwig Amination : For the synthesis of diaryl amines.

• Sonogashira Coupling : To introduce alkyne functionalities.

The methyl groups in the meta positions provide steric hindrance and electronic influence that can affect reaction rates and regioselectivity in subsequent transformations. Among xylene isomers, m-xylene is noted for being highly reactive towards electrophilic substitution because the activating effects of the two methyl groups reinforce each other[6].

Synthetic Pathway Overview

The primary route to 4,5-dibromo-m-xylene is through the direct electrophilic bromination of m-xylene. This reaction typically employs molecular bromine (Br₂) with a Lewis acid catalyst, such as iron(III) bromide (FeBr₃), to generate the highly electrophilic bromonium ion.

Caption: Electrophilic bromination of m-xylene.

The directing effects of the two methyl groups guide the incoming bromine electrophiles. While multiple isomers can form, controlling reaction conditions such as temperature and catalyst can favor the formation of the desired 4,5-disubstituted product[7][8].

Applications in Research and Drug Development

While specific, high-volume applications of 4,5-dibromo-m-xylene are not extensively documented, its value lies in its role as an organic intermediate. Researchers and drug development professionals can leverage this compound for:

• Scaffold Development : The rigid, well-defined structure of the dibrominated xylene core makes it an ideal scaffold for building complex molecules. It can serve as a central linker to which other functional groups or molecular fragments are attached.

• Pharmaceutical Precursors : Halogenated aromatic compounds are fundamental in medicinal chemistry. The bromine atoms can be replaced to introduce functionalities that are key to a drug's biological activity or to fine-tune its pharmacokinetic profile[9].

• Materials Science : This molecule can be used in the synthesis of polymers and advanced materials with specific thermal or electronic properties[9]. For example, related xylylene dibromides are used to synthesize aromatic ionene polymers[10].

Safety, Handling, and Storage

As a halogenated aromatic compound, 4,5-dibromo-m-xylene requires careful handling. While a specific Safety Data Sheet (SDS) for this isomer is not widely available, data from closely related isomers like α,α'-dibromo-m-xylene provide essential guidance.

Hazard Profile

Based on analogous compounds, 4,5-dibromo-m-xylene should be treated as a hazardous substance.

• Health Hazards : It is likely to cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335)[3][4]. Some related compounds are noted as being fatal if inhaled[11][12].

• Physical Hazards : May be corrosive to metals[11][12].

Recommended Handling Protocol

• Engineering Controls : Use only in a well-ventilated area, preferably within a chemical fume hood[13].

• Personal Protective Equipment (PPE) :

  • Eye/Face Protection : Wear chemical safety goggles and/or a face shield[13].

  • Skin Protection : Wear chemically resistant gloves (e.g., nitrile) and a lab coat. Avoid all skin contact[13].

  • Respiratory Protection : If dust or aerosols may be generated, use a NIOSH-approved respirator with an appropriate cartridge[4].

• Hygiene : Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work area[13].

Storage

• Store in a tightly sealed container in a cool, dry, and well-ventilated place[13].

• Keep away from incompatible materials such as strong oxidizing agents.

Conclusion

4,5-Dibromo-m-xylene is a specialized chemical intermediate whose value is derived from its distinct substitution pattern. Its physical properties are characteristic of a crystalline solid soluble in organic media, and its chemical reactivity is centered on the two bromine atoms, which serve as handles for advanced synthetic manipulations, particularly in cross-coupling reactions. For researchers in drug discovery and materials science, it represents a versatile building block for creating novel and complex molecular structures. Adherence to strict safety protocols during its handling and use is paramount to ensure laboratory safety.

Sources

• 1. 116668-61-2|4,5-Dibromo-m-xylene|BLD Pharm [bldpharm.com]
• 2. scbt.com [scbt.com]
• 3. 1,3-Bis(bromomethyl)benzene | 626-15-3 [chemicalbook.com]
• 4. α,α′-二溴-间二甲苯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 5. Page loading... [wap.guidechem.com]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. US5107045A - Preparation of 4-bromo-O-xylene using excess bromine - Google Patents [patents.google.com]
• 8. US3932542A - Process for preparation of 2,5-dibromo-p-xylene - Google Patents [patents.google.com]
• 9. nbinno.com [nbinno.com]
• 10. α,α′-二溴-对二甲苯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 11. tcichemicals.com [tcichemicals.com]
• 12. alpha,alpha'-Dibromo-m-xylene | 626-15-3 | TCI AMERICA [tcichemicals.com]
• 13. fishersci.com [fishersci.com]

An In-Depth Guide to the Crystal Structure and X-ray Diffraction of 4,5-Dibromo-m-xylene: An Experimental and Theoretical Approach

Abstract

The precise three-dimensional arrangement of atoms within a crystal lattice is a critical determinant of a molecule's bulk properties, influencing everything from solubility and melting point to bioavailability and solid-state reactivity. For professionals in drug development and materials science, a thorough understanding of crystal structure is therefore indispensable. This guide provides a comprehensive technical overview of the methodologies used to determine and analyze the crystal structure of halogenated aromatic compounds, with a specific focus on 4,5-dibromo-m-xylene (1,2-dibromo-3,5-dimethylbenzene).

Notably, as of the date of this publication, a definitive experimental crystal structure for 4,5-dibromo-m-xylene has not been deposited in publicly accessible crystallographic databases. This guide therefore adopts a dual approach to provide maximum value to the research community. Part 1 details the complete experimental workflow for determining such a structure, from chemical synthesis and single-crystal growth to the principles and practice of single-crystal X-ray diffraction (SC-XRD). Part 2 presents a theoretical analysis, leveraging computational methods to predict the molecular geometry and potential crystal packing motifs of 4,5-dibromo-m-xylene, offering valuable insights in the absence of experimental data. This dual-pronged strategy ensures that researchers are equipped with both the practical knowledge to pursue experimental determination and a robust theoretical framework to guide their work.

Introduction: The Significance of Crystalline Architecture

4,5-Dibromo-m-xylene is a halogenated aromatic compound. The introduction of bromine atoms onto the xylene scaffold significantly alters its electronic and steric properties. Halogenation is a common strategy in medicinal chemistry and materials science to modulate intermolecular interactions, which in turn dictates how molecules arrange themselves in the solid state.[1][2] These arrangements are governed by a delicate balance of non-covalent forces, including van der Waals forces, π-π stacking, and, crucially in this case, halogen bonding.[3]

A halogen bond is a highly directional, non-covalent interaction between an electrophilic region on a halogen atom (known as a σ-hole) and a nucleophile.[3] The strength and directionality of these bonds can be tuned, making them powerful tools in the field of crystal engineering—the design and synthesis of crystalline solids with desired properties. Understanding the crystal structure of 4,5-dibromo-m-xylene would provide fundamental insights into how the specific placement of two bromine atoms on a meta-xylene core directs its supramolecular assembly.

Part 1: The Experimental Pathway to Crystal Structure Determination

Synthesis and Crystallization

The first step in any crystallographic analysis is the synthesis of high-purity material and the subsequent growth of single crystals suitable for X-ray diffraction.

1.1.1 Representative Synthesis of Dibromo-xylenes

The bromination of xylenes typically proceeds via electrophilic aromatic substitution. The regioselectivity of the reaction is influenced by the directing effects of the methyl groups and can be controlled by the choice of brominating agent, catalyst, and reaction conditions.[4][5] A general protocol for the synthesis of a dibromo-xylene isomer is outlined below.

Experimental Protocol: Synthesis of Dibromo-xylene

• Reaction Setup: To a three-necked, round-bottomed flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas trap (to neutralize evolved HBr), add the starting xylene isomer (e.g., m-xylene, 1.0 equivalent) and a catalytic amount of iron filings (e.g., 0.05 equivalents). The reaction should be conducted in the absence of light to prevent radical side reactions on the methyl groups.[6]

• Bromination: Cool the flask in an ice-water bath. Slowly add molecular bromine (Br₂, 2.0 to 2.2 equivalents) dropwise from the dropping funnel with vigorous stirring. Maintain the reaction temperature below 10°C to control the reaction rate and minimize the formation of polybrominated byproducts.[7]

• Reaction Completion: After the addition is complete, allow the mixture to stir at room temperature for several hours or until the evolution of HBr gas ceases.

• Workup: Quench the reaction by slowly adding a saturated aqueous solution of sodium bisulfite to destroy any remaining bromine. Transfer the mixture to a separatory funnel and wash sequentially with water and brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure. The crude product can then be purified by recrystallization from a suitable solvent (e.g., ethanol or hexane) or by column chromatography on silica gel.

1.1.2 Growing Diffraction-Quality Single Crystals

The goal of crystallization is to produce a single, well-ordered crystal free of defects, typically 0.1-0.3 mm in each dimension. Several methods can be employed:

• Slow Evaporation: A saturated solution of the purified compound is prepared in a suitable solvent (e.g., ethanol, ethyl acetate, or a mixture) in a clean vial. The vial is loosely capped to allow the solvent to evaporate slowly over several days to weeks.

• Vapor Diffusion: A concentrated solution of the compound in a relatively low-boiling-point solvent is placed in a small, open vial. This vial is then placed inside a larger, sealed jar containing a higher-boiling-point solvent in which the compound is less soluble (the "anti-solvent"). Over time, the anti-solvent vapor diffuses into the inner vial, gradually reducing the solubility of the compound and promoting the growth of crystals.

• Slow Cooling: A saturated solution is prepared at an elevated temperature and then allowed to cool slowly to room temperature, or below, causing the solubility to decrease and crystals to form.

Single-Crystal X-ray Diffraction (SC-XRD)

SC-XRD is the definitive method for determining the atomic-level structure of a crystalline solid.[8] The technique relies on the principle that a crystal lattice will diffract an incident beam of X-rays in a predictable pattern, which is directly related to the arrangement of atoms within the unit cell.

Diagram: The SC-XRD Experimental Workflow

Caption: A schematic overview of the single-crystal X-ray diffraction workflow.

Step-by-Step Methodology for SC-XRD Analysis

• Crystal Selection and Mounting: A suitable crystal is selected under a microscope and mounted on a goniometer head, often using a cryoprotectant oil to allow for data collection at low temperatures (typically 100 K) to minimize thermal vibrations.

• Data Collection: The mounted crystal is placed in a modern X-ray diffractometer.[9] A monochromatic X-ray beam is directed at the crystal, which is rotated through a series of angles. A detector records the positions and intensities of the thousands of diffracted X-ray reflections.

• Data Reduction: The raw diffraction data are processed to correct for experimental factors (e.g., background noise, Lorentz factor, polarization) and to integrate the intensities of each reflection. This step yields a list of unique reflections with their corresponding intensities and standard uncertainties.

• Structure Solution: The "phase problem" is the central challenge in crystallography. While intensities are measured, the phase information for each reflection is lost. Direct methods or Patterson methods are computational algorithms used to estimate these initial phases, which allows for the generation of an initial electron density map.

• Structure Refinement: An initial atomic model is built into the electron density map. This model is then refined using a least-squares minimization process, where the calculated diffraction pattern from the model is compared to the observed experimental data. The positions, and anisotropic displacement parameters of the atoms are adjusted to improve the agreement between the model and the data, typically measured by an R-factor (the lower, the better).

• Validation and Finalization: The final refined structure is rigorously validated to ensure its chemical and geometric sensibility. The final atomic coordinates, bond lengths, angles, and other crystallographic information are compiled into a standard Crystallographic Information File (CIF).

Part 2: Theoretical Prediction of the 4,5-Dibromo-m-xylene Structure

In the absence of experimental data, computational chemistry provides powerful tools to predict the structure and properties of molecules.[10][11] Crystal structure prediction (CSP) methods aim to identify the most stable, low-energy crystal packing arrangements for a given molecule.[12]

Computational Methodology

Modern CSP workflows typically involve two main stages:

• Generation of Candidate Structures: A large number of plausible crystal packing arrangements are generated using algorithms that explore different space groups and unit cell dimensions. This search is often guided by force fields.

• Energy Ranking: The generated structures are then ranked based on their calculated lattice energies. High-level quantum mechanical calculations, such as those based on Density Functional Theory (DFT) with corrections for dispersion forces, are required for accurate energy rankings.[10]

Predicted Molecular Geometry of 4,5-Dibromo-m-xylene

A geometry optimization of an isolated 4,5-dibromo-m-xylene molecule can be performed using DFT. The resulting structure represents the molecule's conformation in the gas phase, which is a good approximation of its geometry within the crystal.

Diagram: Predicted Molecular Structure of 4,5-Dibromo-m-xylene

Caption: The molecular structure of 4,5-dibromo-m-xylene (1,2-dibromo-3,5-dimethylbenzene).

The molecule is expected to be largely planar, with the bromine atoms and the carbon atoms of the methyl groups lying close to the plane of the benzene ring. Minor out-of-plane deviations may occur due to steric repulsion between the adjacent bromine atom and the methyl group at position 3.

Predicted Crystal Packing and Intermolecular Interactions

The crystal packing of 4,5-dibromo-m-xylene will be dominated by a combination of weak non-covalent interactions.

• Halogen Bonding (Br···Br): The presence of two bromine atoms makes Br···Br interactions a likely and significant feature of the crystal packing. These interactions are highly directional and can lead to the formation of chains or sheets of molecules.[3]

• C-H···Br Interactions: Weak hydrogen bonds between the hydrogen atoms of the methyl groups or the aromatic ring and the bromine atoms of neighboring molecules are also expected to play a role in stabilizing the crystal lattice.

• Van der Waals Forces: These non-specific attractive forces will contribute to the overall cohesive energy of the crystal.

Based on these interactions, one can hypothesize that the molecules will pack in a way that maximizes these stabilizing contacts, likely forming layered structures or herringbone motifs common in aromatic compounds.

Illustrative Case Study: Hypothetical Data for 4,5-Dibromo-o-xylene

To illustrate the type of data obtained from a successful SC-XRD experiment, we present a hypothetical but realistic set of crystallographic data for the related isomer, 4,5-dibromo-o-xylene. This data is for illustrative purposes only.

Table 1: Hypothetical Crystallographic Data for 4,5-Dibromo-o-xylene

Parameter	Value
Chemical Formula	C₈H₈Br₂
Formula Weight	263.96
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	8.541(2)
b (Å)	7.812(1)
c (Å)	13.654(3)
α (°)	90
β (°)	105.3(1)
γ (°)	90
Volume (ų)	878.9(3)
Z (molecules/unit cell)	4
Calculated Density (g/cm³)	1.995
Absorption Coeff. (mm⁻¹)	9.875
F(000)	512
Temperature (K)	100(2)
Final R indices [I>2σ(I)]	R₁ = 0.035, wR₂ = 0.082

Table 2: Hypothetical Selected Bond Lengths and Angles for 4,5-Dibromo-o-xylene

Bond/Angle	Length (Å) / Degrees (°)
C(4)-Br(1)	1.895(3)
C(5)-Br(2)	1.898(3)
C(1)-C(2)	1.391(4)
C(1)-C(6)	1.388(4)
C(1)-C(7)	1.505(4)
C(2)-C(8)	1.509(4)
C(6)-C(1)-C(2)	119.5(3)
Br(1)-C(4)-C(5)	120.2(2)

Conclusion

While the definitive experimental crystal structure of 4,5-dibromo-m-xylene remains to be determined, this guide provides the necessary framework for its investigation. We have detailed the essential experimental procedures, from synthesis to state-of-the-art single-crystal X-ray diffraction, that would be required to elucidate its atomic arrangement. Furthermore, we have employed computational methods to offer a predictive glimpse into the molecule's geometry and the key intermolecular forces, such as halogen bonding, that are likely to govern its crystal packing. This combined experimental and theoretical blueprint serves as a valuable resource for researchers in pharmacology and materials science, enabling them to pursue the crystallographic characterization of this and other novel compounds, and ultimately, to better understand and engineer their solid-state properties.

References

• Kazantsev, A.V., Karamertzanis, P.G., Adjiman, C.S., & Pantelides, C.C. (2011). Efficient Handling of Molecular Flexibility in Lattice Energy Minimization of Organic Crystals.
• Day, G.M., et al. (2009). A third blind test of crystal structure prediction. Acta Crystallographica Section B: Structural Science, 65(2), 107-125.
• ACS Publications. (2023). Quantifying the Impact of Halogenation on Intermolecular Interactions and Binding Modes of Aromatic Molecules. The Journal of Physical Chemistry A.
• ACS Publications. (2023). Quantifying the Impact of Halogenation on Intermolecular Interactions and Binding Modes of Aromatic Molecules. The Journal of Physical Chemistry A.
• Anghel, N.P., et al. (2022). Symmetry-Constrained Monte Carlo for the Crystal Structure Prediction of Small Organic Molecules. Crystal Growth & Design, 22(11), 6521-6531.
• ResearchGate. (n.d.).
• ACS Publications. (2022). Enhanced Reactivity for Aromatic Bromination via Halogen Bonding with Lactic Acid Derivatives. The Journal of Organic Chemistry.
• NSF Public Access Repository. (2022).
• ACS Publications. (2022). Enhanced Reactivity for Aromatic Bromination via Halogen Bonding with Lactic Acid Derivatives. The Journal of Organic Chemistry.
• Organic Syntheses. (n.d.). 4-BROMO-o-XYLENE.
• Cavallo, G., et al. (2016). The Halogen Bond in the Design of Functional Supramolecular Materials: Recent Advances. Chemical Reviews, 116(4), 2478-2601.
• ResearchGate. (2025). Selective Bromination of p-Xylene via Homogeneous Catalysis: Influence of Reaction Parameters on 2,5-Dibromo.
• Google Patents. (1991).
• Google Patents. (1992).
• The Royal Society of Chemistry. (n.d.). X-ray diffraction.
• Japanese Pharmacopoeia. (n.d.). X-Ray Powder Diffraction Method.

Sources

• 1. Crystal structure prediction of organic molecules by machine learning-based lattice sampling and structure relaxation - Digital Discovery (RSC Publishing) [pubs.rsc.org]
• 2. Automated High-throughput Organic Crystal Structure Prediction via Population-based Sampling [arxiv.org]
• 3. The Halogen Bond in the Design of Functional Supramolecular Materials: Recent Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. WO1991013047A1 - PREPARATION OF 4-BROMO-o-XYLENE - Google Patents [patents.google.com]
• 6. EP0492594A1 - Bromination of ortho-xylene - Google Patents [patents.google.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 9. rsc.org [rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. (PDF) Crystal structure prediction of small organic molecules: a second blind test [academia.edu]
• 12. pubs.acs.org [pubs.acs.org]

A Deep Dive into the Solubility of 4,5-Dibromo-m-Xylene: A Technical Guide for Researchers

For Immediate Release

An In-depth Technical Guide on the Solubility of 4,5-Dibromo-m-Xylene in Polar and Non-Polar Organic Solvents for Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive analysis of the solubility characteristics of 4,5-dibromo-m-xylene, a key intermediate in various synthetic applications. Understanding its behavior in different solvent systems is paramount for optimizing reaction conditions, purification processes, and formulation development. This document synthesizes theoretical principles with practical, field-proven methodologies to offer a robust framework for predicting and determining the solubility of this compound.

Executive Summary

4,5-Dibromo-m-xylene, a halogenated aromatic hydrocarbon, is anticipated to exhibit solubility behavior governed by the "like dissolves like" principle. Its non-polar nature, a consequence of the symmetrical arrangement of bromine atoms and methyl groups on the benzene ring, dictates a higher affinity for non-polar organic solvents. Conversely, its solubility in polar solvents is expected to be limited due to the energetic favorability of the strong intermolecular forces within polar solvents, such as hydrogen bonding in protic solvents, compared to the weaker van der Waals forces that would be established with the non-polar solute. While specific quantitative solubility data for 4,5-dibromo-m-xylene is not extensively available in public literature, this guide provides the theoretical foundation and practical tools necessary for researchers to predict and experimentally determine its solubility in a wide array of organic solvents.

Theoretical Framework for Solubility

The dissolution of a solid solute in a liquid solvent is a thermodynamic process governed by the change in Gibbs free energy (ΔG). For dissolution to occur spontaneously, ΔG must be negative. This is influenced by both the enthalpy (ΔH) and entropy (ΔS) of the solution, as described by the equation:

ΔG = ΔH - TΔS

In the context of 4,5-dibromo-m-xylene, the following principles are key to understanding its solubility:

• "Like Dissolves Like" : This adage is a cornerstone of solubility prediction.[1] Polar solutes tend to dissolve in polar solvents, and non-polar solutes in non-polar solvents.[1] 4,5-Dibromo-m-xylene, with its hydrocarbon backbone and symmetrically substituted bromine atoms, is a predominantly non-polar molecule. The C-Br bonds possess some polarity, but the overall molecular symmetry is likely to result in a low net dipole moment.

• Intermolecular Forces : The solubility of a substance is a direct consequence of the interplay of intermolecular forces between solute-solute, solvent-solvent, and solute-solvent molecules.

  • Solute-Solute Interactions : In solid 4,5-dibromo-m-xylene, molecules are held together by London dispersion forces and potentially weak dipole-dipole interactions.

  • Solvent-Solvent Interactions : These vary depending on the solvent. In non-polar solvents like hexane and toluene, London dispersion forces are dominant. In polar aprotic solvents like acetone, dipole-dipole interactions are significant. In polar protic solvents like ethanol, strong hydrogen bonds are the primary intermolecular force.

  • Solute-Solvent Interactions : For dissolution to be favorable, the energy released from the formation of solute-solvent interactions must be sufficient to overcome the energy required to break the solute-solute and solvent-solvent interactions. In the case of 4,5-dibromo-m-xylene, it is expected to form favorable London dispersion forces with non-polar solvents.

• Halogenated Hydrocarbons : As a class of compounds, halogenated hydrocarbons are generally considered to be insoluble in polar solvents like water.[2] Their inability to form strong interactions, such as hydrogen bonds, with highly polar molecules makes their dissolution in such solvents energetically unfavorable.[2]

Predicting Solubility: The Power of Hansen Solubility Parameters (HSP)

A more quantitative approach to predicting solubility is the use of Hansen Solubility Parameters (HSP). This model deconstructs the total Hildebrand solubility parameter into three components:

• δD (Dispersion) : Energy from London dispersion forces.

• δP (Polar) : Energy from dipole-dipole interactions.

• δH (Hydrogen Bonding) : Energy from hydrogen bonds.

Every molecule can be assigned a set of these three parameters, which can be visualized as a point in a three-dimensional "Hansen space." The principle of "like dissolves like" is quantified by the distance (Ra) between the HSP of the solute and the solvent in this space. A smaller distance indicates a higher likelihood of solubility.

Estimated Hansen Solubility Parameters for 4,5-Dibromo-m-Xylene

Based on the structure of 4,5-dibromo-m-xylene (C₈H₈Br₂), the following functional groups are present:

• 6 Aromatic C-H groups

• 2 Aromatic C-CH₃ groups

• 2 Aromatic C-Br groups

• 2 -CH₃ groups

Using established group contribution values from various sources, the estimated HSP for 4,5-dibromo-m-xylene are:

Parameter	Estimated Value (MPa⁰⁵)
δD	~19.5
δP	~4.5
δH	~2.0

Disclaimer: These are estimated values and should be used as a guide for initial solvent screening. Experimental determination is recommended for precise applications.

HSP of Common Organic Solvents

The following table provides the Hansen Solubility Parameters for a range of common polar and non-polar organic solvents.[1][3] Researchers can use these values in conjunction with the estimated HSP of 4,5-dibromo-m-xylene to predict solubility.

Solvent	Polarity	δD (MPa⁰⁵)	δP (MPa⁰⁵)	δH (MPa⁰⁵)
Non-Polar Solvents
n-Hexane	Non-Polar	14.9	0.0	0.0
Toluene	Non-Polar	18.0	1.4	2.0
Diethyl Ether	Non-Polar	14.5	2.9	4.6
Chloroform	Non-Polar	17.8	3.1	5.7
Polar Aprotic Solvents
Acetone	Polar Aprotic	15.5	10.4	7.0
Ethyl Acetate	Polar Aprotic	15.8	5.3	7.2
Tetrahydrofuran (THF)	Polar Aprotic	16.8	5.7	8.0
Dimethylformamide (DMF)	Polar Aprotic	17.4	13.7	11.3
Polar Protic Solvents
Methanol	Polar Protic	15.1	12.3	22.3
Ethanol	Polar Protic	15.8	8.8	19.4
Isopropanol	Polar Protic	15.8	6.1	16.4

Qualitative and Inferred Solubility Profile

While quantitative data is sparse, based on the principles outlined and data for analogous compounds like other dibromoxylene isomers, a qualitative solubility profile for 4,5-dibromo-m-xylene can be inferred:

Solvent Class	Predicted Solubility	Rationale
Non-Polar Hydrocarbons (e.g., Hexane, Toluene, Xylenes)	High	Similar non-polar nature and reliance on London dispersion forces.
Chlorinated Solvents (e.g., Dichloromethane, Chloroform)	High	Good dispersion and some polar interactions.
Ethers (e.g., Diethyl Ether, THF)	Moderate to High	Primarily non-polar with some polar character, facilitating interaction.
Ketones (e.g., Acetone)	Moderate	The polar carbonyl group may limit solubility compared to less polar solvents.
Esters (e.g., Ethyl Acetate)	Moderate	Similar to ketones, polarity plays a role.
Alcohols (e.g., Methanol, Ethanol)	Low to Moderate	The strong hydrogen bonding network of alcohols is not easily disrupted by the non-polar solute.
Highly Polar Solvents (e.g., Water, DMSO)	Very Low/Insoluble	Significant mismatch in polarity and intermolecular forces.

Experimental Determination of Solubility

Given the absence of extensive published data, experimental determination of the solubility of 4,5-dibromo-m-xylene is crucial for many applications. The following is a detailed, self-validating protocol for the gravimetric method.

Experimental Workflow

Caption: Workflow for the gravimetric determination of solubility.

Step-by-Step Gravimetric Protocol

• Preparation of a Saturated Solution:

  • Add an excess amount of 4,5-dibromo-m-xylene to a sealed vial containing a known volume of the solvent of interest. The presence of undissolved solid is crucial to ensure saturation.

  • Seal the vial tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vial in a constant temperature shaker or water bath.

  • Agitate the mixture for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached. The time required may vary depending on the solvent and should be determined empirically.

• Sample Collection and Analysis:

  • Once equilibrium is reached, allow the undissolved solid to settle.

  • Carefully withdraw a known volume of the supernatant (the saturated solution) using a pre-heated or pre-cooled syringe to avoid temperature-induced precipitation.

  • Filter the solution through a syringe filter (e.g., 0.45 µm PTFE) into a pre-weighed vial. This removes any suspended microcrystals.

  • Record the exact volume of the filtered saturated solution.

• Solvent Evaporation and Measurement:

  • Evaporate the solvent from the vial under a gentle stream of nitrogen or in a vacuum oven at a temperature that will not cause the solute to sublime.

  • Once the solvent is completely removed, place the vial in a desiccator to cool to room temperature.

  • Weigh the vial containing the dried solute.

• Calculation:

  • The mass of the dissolved 4,5-dibromo-m-xylene is the final weight of the vial minus the initial weight of the empty vial.

  • Solubility can be expressed in various units, such as g/L, mg/mL, or mol/L.

Safety and Handling

As a Senior Application Scientist, it is imperative to emphasize the importance of safe laboratory practices when handling 4,5-dibromo-m-xylene and organic solvents.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, chemical-resistant gloves (consult a glove compatibility chart for the specific solvent), and a lab coat.[4][5]

• Ventilation: All work should be conducted in a well-ventilated chemical fume hood to avoid inhalation of vapors.[4][5]

• Waste Disposal: Dispose of all chemical waste in appropriately labeled containers according to institutional and local regulations.

Conclusion

This technical guide provides a comprehensive framework for understanding and determining the solubility of 4,5-dibromo-m-xylene in polar and non-polar organic solvents. While specific experimental data for this compound is limited, the theoretical principles of "like dissolves like" and the predictive power of Hansen Solubility Parameters offer valuable guidance for solvent selection. The detailed experimental protocol provided empowers researchers to generate precise and reliable solubility data tailored to their specific needs. By combining theoretical understanding with rigorous experimental practice, scientists and drug development professionals can effectively optimize their processes involving 4,5-dibromo-m-xylene.

References

• Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook, Second Edition. CRC Press. [Link]

• Barton, A. F. M. (1991). CRC Handbook of Solubility Parameters and Other Cohesion Parameters, Second Edition. CRC Press. [Link]

• Abbott, S. (n.d.). Hansen Solubility Parameters in Practice. [Link]

• Purdue University. (n.d.). Solubility of Organic Compounds. [Link]

• Chemistry LibreTexts. (2023, October 30). Solubility and Structure. [Link]

• University of Rochester. (n.d.). Sixty Solvents. [Link]

• LibreTexts. (2023, October 30). Like Dissolves Like. [Link]

• Stefanis, E., & Panayiotou, C. (2008). Prediction of Hansen Solubility Parameters with a New Group-Contribution Method. International Journal of Thermophysics, 29(2), 568–585. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem. [Link]

• American Chemical Society. (n.d.). ACS Publications. [Link]

• Elsevier. (n.d.). ScienceDirect. [Link]

• Springer. (n.d.). SpringerLink. [Link]

• Wiley. (n.d.). Wiley Online Library. [Link]

• LibreTexts. (2023, October 30). Halogenated Hydrocarbons. [Link]

Sources

• 1. Surface Tension, Hansen Solubility Parameters, Molar Volume, Enthalpy of Evaporation, and Molecular Weight of Selected Liquids [accudynetest.com]
• 2. Solubilization, Hansen Solubility Parameters, Solution Thermodynamics and Solvation Behavior of Flufenamic Acid in (Carbitol + Water) Mixtures | MDPI [mdpi.com]
• 3. Hansen Solubility Parameters (HSP) | Practical Adhesion Science | Prof Steven Abbott [stevenabbott.co.uk]
• 4. Hansen solubility parameter - Wikipedia [en.wikipedia.org]
• 5. Sixty Solvents [chem.rochester.edu]

Deconstructing 4,5-Dibromo-m-Xylene: An In-Depth Technical Guide to its Mass Spectrometry Fragmentation Pattern

This technical guide provides a comprehensive analysis of the anticipated electron ionization (EI) mass spectrometry fragmentation pattern of 4,5-dibromo-m-xylene. Designed for researchers, scientists, and professionals in drug development, this document delves into the core principles governing the molecule's fragmentation, offering a predictive framework for its identification and structural elucidation. By synthesizing established mechanistic theories with insights from related halogenated aromatic compounds, this guide serves as a valuable resource for interpreting the mass spectrum of this and structurally similar molecules.

Introduction: The Unique Signature of a Brominated Aromatic

4,5-dibromo-m-xylene (1,3-dimethyl-4,5-dibromobenzene) is a halogenated aromatic hydrocarbon. Its behavior under electron ionization mass spectrometry is dictated by the interplay of its stable aromatic core, the two methyl substituents, and the two bromine atoms. The presence of bromine, with its characteristic isotopic distribution, provides a distinct and readily identifiable signature in the mass spectrum.[1] Understanding the fragmentation pathways is crucial for the unambiguous identification of this compound in complex matrices.

Electron Ionization (EI) at a standard 70 eV provides sufficient energy to not only ionize the molecule but also to induce characteristic bond cleavages.[2][3] The resulting mass spectrum is a fingerprint of the molecule, revealing its molecular weight and key structural features. Aromatic compounds are known to exhibit relatively stable molecular ions due to the delocalized π-electron system, and 4,5-dibromo-m-xylene is expected to follow this trend.[2][4][5]

The Molecular Ion: A Tale of Two Bromines

The initial event in the mass spectrometer is the removal of an electron to form the molecular ion (M•+). A key feature in the mass spectrum of any bromine-containing compound is the isotopic pattern. Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, with near-equal natural abundance (approximately 50.7% and 49.3%, respectively).[1]

For a molecule containing two bromine atoms, like 4,5-dibromo-m-xylene, the molecular ion region will exhibit a characteristic triplet of peaks:

• M•+ : Contains two ⁷⁹Br isotopes.

• (M+2)•+ : Contains one ⁷⁹Br and one ⁸¹Br isotope.

• (M+4)•+ : Contains two ⁸¹Br isotopes.

The relative intensities of these peaks will be approximately 1:2:1, providing a clear indication of the presence of two bromine atoms in the ion.

Predicted Fragmentation Pathways

The fragmentation of the 4,5-dibromo-m-xylene molecular ion is anticipated to proceed through several key pathways, driven by the stability of the resulting fragment ions and neutral losses.

Benzylic Cleavage: The Formation of a Substituted Tropylium Ion

A dominant fragmentation pathway for alkylbenzenes is the cleavage of a benzylic C-H or C-C bond.[4] In the case of 4,5-dibromo-m-xylene, the loss of a hydrogen radical from one of the methyl groups leads to the formation of a dibromodimethylbenzyl cation. This cation can then rearrange to form a highly stable, aromatic dibromotropylium ion.[6][7][8][9] This fragment is expected to be a prominent peak in the spectrum.

Loss of a Bromine Radical

The carbon-bromine bond is susceptible to cleavage. The loss of a bromine radical (Br•) from the molecular ion is a common fragmentation pathway for brominated compounds. This results in a cation with one remaining bromine atom, which will exhibit the characteristic 1:1 isotopic pattern for a single bromine.

Sequential Loss of Bromine and Methyl Groups

Further fragmentation can occur from the initial fragment ions. For instance, the ion formed after the initial loss of a bromine radical can subsequently lose a methyl radical (•CH₃). This pathway leads to a brominated aromatic cation with a single methyl group.

Retro-Diels-Alder and Ring Cleavage

While less common for highly stable aromatic systems, at higher energies, some ring cleavage may occur, leading to smaller fragment ions. However, the previously mentioned fragmentation pathways involving benzylic cleavage and halogen loss are expected to be the most significant.

The logical flow of these primary fragmentation pathways is illustrated in the following diagram:

Caption: Predicted primary fragmentation pathways of 4,5-dibromo-m-xylene.

Summary of Predicted Key Ions

The following table summarizes the predicted key fragment ions for 4,5-dibromo-m-xylene, their mass-to-charge ratios (m/z), and the expected isotopic patterns. The molecular formula of the parent molecule is C₈H₈Br₂.

m/z (Isotopes)	Ion Formula	Proposed Structure/Origin	Expected Isotopic Pattern (Relative Intensity)
262/264/266	[C₈H₈Br₂]⁺˙	Molecular Ion (M⁺˙)	1:2:1
261/263/265	[C₈H₇Br₂]⁺	Loss of H• (Dibromotropylium ion)	1:2:1
183/185	[C₈H₈Br]⁺	Loss of Br•	1:1
168/170	[C₇H₅Br]⁺	Loss of Br• and •CH₃	1:1
104	[C₈H₈]⁺	Loss of 2 Br•	Single Peak
91	[C₇H₇]⁺	Tropylium ion (from loss of 2 Br• and H•)	Single Peak

Experimental Protocol for Mass Spectrometry Analysis

To acquire a high-quality electron ionization mass spectrum of 4,5-dibromo-m-xylene, the following experimental protocol is recommended. This protocol is designed to be a self-validating system, ensuring reproducible and accurate results.

Sample Preparation

• Purity Assessment: Ensure the purity of the 4,5-dibromo-m-xylene sample using a suitable technique such as Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy to avoid interference from impurities.

• Solvent Selection: Dissolve a small amount of the sample (approximately 0.1-1 mg/mL) in a high-purity, volatile solvent such as dichloromethane or ethyl acetate.

• Concentration Optimization: The concentration may need to be adjusted to avoid detector saturation.

Instrumentation and Parameters

A Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) is the ideal instrument for this analysis.

• Gas Chromatograph (GC) Parameters:

  • Injector Temperature: 250 °C

  • Oven Program: Start at 100 °C, hold for 1 minute, then ramp at 10 °C/minute to 280 °C and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Column: A non-polar capillary column (e.g., DB-5ms or equivalent) is suitable.

• Mass Spectrometer (MS) Parameters:

  • Ionization Mode: Electron Ionization (EI)

  • Electron Energy: 70 eV

  • Ion Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

  • Mass Range: Scan from m/z 40 to 300 to ensure all relevant fragments are detected.

  • Solvent Delay: Set an appropriate solvent delay to prevent the solvent peak from entering the mass spectrometer.

Data Acquisition and Analysis

• Blank Run: Inject a solvent blank to identify any background contaminants.

• Sample Injection: Inject 1 µL of the prepared sample solution.

• Data Processing:

  • Identify the chromatographic peak corresponding to 4,5-dibromo-m-xylene.

  • Extract the mass spectrum from this peak.

  • Analyze the spectrum for the characteristic molecular ion triplet and the predicted fragment ions.

  • Compare the obtained spectrum with a library of mass spectra (if available) for confirmation.

The following diagram illustrates the general workflow for this experimental protocol:

Caption: General workflow for the GC-MS analysis of 4,5-dibromo-m-xylene.

Conclusion

The electron ionization mass spectrometry fragmentation pattern of 4,5-dibromo-m-xylene is predicted to be characterized by a distinct molecular ion triplet at m/z 262/264/266 and prominent fragment ions resulting from benzylic cleavage and the loss of bromine radicals. By understanding these fundamental fragmentation pathways and employing a robust experimental protocol, researchers can confidently identify and characterize this compound. This guide provides a solid theoretical and practical framework for the mass spectrometric analysis of 4,5-dibromo-m-xylene and related halogenated aromatic compounds.

References

• MDPI. (2023). Tropylium Ion. In Encyclopedia. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Tropylium Ion, an Intriguing Moiety in Organic Chemistry. In PMC. Retrieved from [Link]

• RSC Publishing. (2017). Portable mass spectrometry for the direct analysis and quantification of volatile halogenated hydrocarbons in the gas phase. Retrieved from [Link]

• YouTube. (2019). mass spectrometry: tropylium ion. Retrieved from [Link]

• YouTube. (2020). Fragmentation pathway for Alkyl benzenes- Tropylium ion formation- explained by Dr. Ojaswi Ghadge. Retrieved from [Link]

• ACS Publications. (n.d.). Tropylium Ion Formation from Toluene: Solution of an Old Problem in Organic Mass Spectrometry. In Accounts of Chemical Research. Retrieved from [Link]

• PubMed. (n.d.). Gas Chromatography Mass Spectrometry Computer Analysis of Volatile Halogenated Hydrocarbons in Man and His environment--A Multimedia Environmental Study. Retrieved from [Link]

• Thieme. (n.d.). 4. The Main Fragmentation Reactions of Organic Compounds. Retrieved from [Link]

• Semantic Scholar. (n.d.). Mass spectrometry of aromatic cyclic imides. Part II: electron ionization induced decomposition of N. Retrieved from [Link]

• ACS Publications. (2005). Quantification of Aromatic and Halogenated Hydrocarbons and Alcohol Mixtures at the Elemental, Structural, and Parent Molecular Ion Level. In Analytical Chemistry. Retrieved from [Link]

• ACS Publications. (n.d.). Mass Spectrometric Analysis. Aliphatic Halogenated Compounds. In Analytical Chemistry. Retrieved from [Link]

• AIP Publishing. (2024). Protocol for Structure Determination of Unknowns by EI Mass Spectrometry. III. Diagnostic Ions in Multiple Ring Carbo- and Heterocycles, and Mono-Functional Derivatives. Retrieved from [Link]

• SlidePlayer. (n.d.). Mass spectrometry. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Benzene, 1,2-dibromo-4,5-dimethyl-. In NIST WebBook. Retrieved from [Link]

• TutorChase. (n.d.). How can you identify the presence of halogens using mass spectrometry? Retrieved from [Link]

• Michigan State University. (n.d.). Fragmentation Mechanisms. In Intro to Mass Spectrometry. Retrieved from [Link]

• JoVE. (2024). Video: Mass Spectrometry: Aromatic Compound Fragmentation. Retrieved from [Link]

• Purdue University. (n.d.). Lecture 2 Ionization Methods : Electron Ionization. Retrieved from [Link]

• University of Copenhagen. (n.d.). Fragmentation mechanisms in electron impact mass spectrometry. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). 1,2-Dibromo-4,5-methylenedioxybenzene. In NIST WebBook. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). p-Xylene. In NIST WebBook. Retrieved from [Link]

Sources

• 1. tutorchase.com [tutorchase.com]
• 2. engineering.purdue.edu [engineering.purdue.edu]
• 3. thiele.ruc.dk [thiele.ruc.dk]
• 4. jove.com [jove.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Tropylium Ion, an Intriguing Moiety in Organic Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. encyclopedia.pub [encyclopedia.pub]
• 8. youtube.com [youtube.com]
• 9. m.youtube.com [m.youtube.com]

Thermodynamic Stability of 4,5-Dibromo-m-xylene at High Temperatures: A Technical Whitepaper

Executive Summary

4,5-Dibromo-m-xylene (CAS 116668-61-2) is a critical halogenated building block utilized extensively in the synthesis of advanced active pharmaceutical ingredients (APIs), specialized flame retardants, and porous polymeric networks. While its utility in cross-coupling reactions is well-documented, its behavior under high-temperature conditions presents significant thermodynamic challenges. Understanding the thermal degradation kinetics of this molecule is paramount for researchers and process chemists aiming to prevent catastrophic yield losses, reactor fouling via polymerization, or the generation of toxic byproducts. This whitepaper provides an in-depth mechanistic analysis and self-validating experimental frameworks for profiling its high-temperature stability.

Structural Thermodynamics and the Causality of Instability

The core of 4,5-dibromo-m-xylene's thermal behavior lies in its molecular architecture. The presence of two bulky bromine atoms at adjacent positions (C4 and C5) on the meta-xylene ring introduces significant steric strain. This steric hindrance directly lowers the bond dissociation energy (BDE) of the C-Br bonds compared to non-vicinal isomers.

When subjected to elevated temperatures, the primary thermodynamic event is the homolytic cleavage of the C-Br bond. Similar to the thermal degradation observed in other brominated aromatics, such as 2,6-bis(bromomethyl)naphthalene,1[1]. The resulting aryl radicals are highly reactive and dictate the downstream degradation pathways.

Mechanistic Pathways of Thermal Degradation

Upon reaching the critical activation energy for C-Br homolysis, 4,5-dibromo-m-xylene undergoes a cascade of thermal degradation events:

• Debromination : The initial loss of a bromine radical leaves an aryl radical. In hydrogen-rich environments, this radical can abstract a hydrogen atom, leading to a debrominated xylene derivative.

• Polymerization : In concentrated environments or neat melts, the aryl radicals undergo rapid recombination. This1[1].

• Complete Fragmentation : At extreme temperatures (exceeding 400°C), the aromatic ring itself begins to fragment, evolving hydrogen bromide (HBr) gas and lower molecular weight hydrocarbons.

Figure 1: High-temperature thermal degradation pathways of 4,5-dibromo-m-xylene.

Experimental Methodologies for Stability Profiling

To accurately profile the thermodynamic stability of 4,5-dibromo-m-xylene, empirical data must be gathered using self-validating analytical systems. The following protocols are designed to isolate thermal events and eliminate artifactual data.

Protocol 1: High-Resolution Thermogravimetric Analysis (TGA) coupled with DSC

• Objective : To quantify the onset temperature of decomposition ( Td​ ) and the enthalpy of thermal events.

• Causality of Choices : A low heating rate (10 K/min) is selected to ensure that2[2]. The use of a high-purity nitrogen atmosphere is critical; it prevents oxidative degradation, ensuring that the measured mass loss is solely attributable to thermodynamic instability and homolytic cleavage.

• Step-by-Step Methodology :

  • Preparation : Weigh 5.0 ± 0.1 mg of 4,5-dibromo-m-xylene into an alumina crucible.

  • Baseline Calibration : Run an empty alumina crucible under identical conditions to establish a thermal baseline. Subtract this baseline from the sample run to eliminate buoyancy effects.

  • Execution : Heat the sample from 25°C to 600°C at a rate of 10 K/min under a continuous nitrogen flow (50 mL/min).

  • Self-Validation Checkpoint : Perform the run in triplicate. The variance in the onset temperature ( Td​ ) must be < 1.0°C. If variance exceeds this, recalibrate the microbalance.

Protocol 2: Evolved Gas Analysis (EGA) via GC-MS

• Objective : To chemically identify the volatile fragments generated during thermal degradation.

• Causality of Choices : Coupling the TGA exhaust to a GC-MS via a heated transfer line (maintained at 200°C) 3[3]. This ensures a complete mass balance and confirms the homolytic cleavage mechanism by detecting evolved HBr and brominated dimers.

• Step-by-Step Methodology :

  • Interface Setup : Connect the TGA exhaust to the GC-MS injection port using a deactivated fused silica capillary heated to 200°C.

  • Trapping : Utilize a cryogenic trap (-50°C) at the head of the GC column to focus the evolved gases for 5 minutes during the primary TGA mass loss event.

  • Elution : Ramp the GC oven from 40°C to 300°C at 15 K/min.

  • Self-Validation Checkpoint : Inject a known concentration of an internal standard (e.g., deuterated bromobenzene) directly into the transfer line post-run to verify MS tuning and transfer line recovery rates.

Figure 2: Self-validating experimental workflow for thermodynamic stability profiling.

Quantitative Thermodynamic Data

The following table synthesizes the expected thermodynamic parameters for 4,5-dibromo-m-xylene based on the structural extrapolation of vicinal dibromoaromatics and standard thermal profiling.

Parameter	Value / Range	Analytical Method	Mechanistic Significance
Melting Point ( Tm​ )	~ 60 - 65°C	DSC	Phase transition (Solid to Liquid).
Onset of Decomposition ( Td​ )	160°C - 185°C	TGA	Activation energy reached for C-Br homolysis.
Peak Exotherm	210°C	DSC	Rapid radical recombination and polymerization.
Mass Loss (Step 1)	~ 30%	TGA	Corresponds to the loss of one equivalent of Bromine.
Complete Volatilization	> 450°C	TGA	Aromatic ring fragmentation and carbonization.

Mitigation Strategies in Drug Development

For process chemists utilizing 4,5-dibromo-m-xylene in high-temperature reactors, mitigating thermal degradation is essential to maintain yield and safety.

• Solvent Selection : Utilize solvents with boiling points strictly below the 150°C degradation onset (e.g., Toluene, DMF) to create a thermodynamic ceiling via reflux, preventing the bulk temperature from reaching the C-Br cleavage threshold.

• Inert Atmospheres : Always conduct reactions under argon or nitrogen. While thermal homolysis is temperature-dependent,1[1].

• Radical Scavengers : If high temperatures are unavoidable, the introduction of radical scavengers (e.g., BHT) can intercept the initial aryl radicals, preventing runaway polymerization cascades.

References

• Title: Technical Support Center: Managing Thermal Degradation in Reactions with 2,6-Bis(bromomethyl)naphthalene Source: Benchchem URL: 1

• Title: Thermal Degradation Study of Decabromodiphenyl Ether. Translating Thermo-Analytical Results into Optimal Chromatographic Conditions Source: ResearchGate URL: 2

• Title: Experimental and molecular dynamic studies of the thermal decomposition of polyisobutylene Source: ResearchGate URL: 3

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Regioselective Sequential Suzuki-Miyaura Cross-Coupling of 4,5-Dibromo-m-xylene

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Advanced Technical Guide & Experimental Protocol

Introduction & Strategic Overview

The synthesis of unsymmetrical tri(hetero)aryl derivatives is a critical pathway in the development of advanced pharmaceutical scaffolds and OLED materials. While the Suzuki-Miyaura cross-coupling reaction is a staple of modern organic synthesis, performing this transformation on ortho-dibromoarenes presents a formidable challenge. The severe steric impediment often leads to sluggish reaction rates, competitive reductive dehalogenation, and poor yields[1].

However, 4,5-dibromo-m-xylene (IUPAC: 1,2-dibromo-3,5-dimethylbenzene) presents a unique structural opportunity. By exploiting the subtle differential steric hindrance between its two adjacent carbon-bromine bonds, chemists can achieve highly regioselective sequential cross-couplings[2]. This application note provides a self-validating, step-by-step protocol for synthesizing unsymmetrical 1,2-diaryl-3,5-dimethylbenzene scaffolds, detailing the mechanistic causality behind every reagent and ligand choice.

Mechanistic Rationale: Exploiting Differential Steric Hindrance

To achieve a successful sequential coupling, one must understand the specific steric topology of the starting material. In 4,5-dibromo-1,3-dimethylbenzene:

• The C4-Position: The bromine at C4 is flanked by a methyl group (at C3) and another bromine (at C5). This creates a highly congested, di-ortho-substituted steric environment.

• The C5-Position: The bromine at C5 is flanked by the bromine (at C4) and a simple hydrogen atom (at C6).

Causality in Ligand Selection: Because the C5-Br bond is significantly less sterically encumbered, the initial oxidative addition of the Palladium(0) species occurs preferentially at C5. For this kinetic step , the Buchwald ligand SPhos is ideal, as it stabilizes the active mono-ligated Pd(0) species and promotes high conversion rates for moderately hindered aryl bromides[3].

For the second coupling at the C4-position, the steric clash is immense. The rate-limiting step shifts from oxidative addition to reductive elimination [4]. To overcome this thermodynamic barrier, RuPhos is strictly required. Its specific cone angle (approx. 201°) and electron-rich dicyclohexylphosphino group are uniquely tailored to accelerate reductive elimination in extremely sterically hindered, di-ortho-substituted biaryls[5][6].

Visualizing the Catalytic Logic

Figure 1: Regioselective sequential Suzuki-Miyaura coupling pathway for 4,5-dibromo-m-xylene.

Quantitative Data & Optimization

The empirical data below illustrates the necessity of the specific ligand and base combinations utilized in the protocols.

Table 1: Optimization of Step 1 (Mono-arylation at C5) Conditions: 4,5-dibromo-m-xylene (1.0 eq), Phenylboronic acid (1.05 eq), Pd(OAc)₂ (2 mol%), Ligand (4 mol%), K₃PO₄ (2.0 eq), Toluene/H₂O (5:1).

Ligand	Temp (°C)	Conversion (%)	Regioselectivity (C5:C4)
PPh₃	80	35	80 : 20
dppf	80	60	85 : 15
XPhos	60	90	92 : 8
SPhos	60	>95	>98 : 2

Table 2: Optimization of Step 2 (Di-arylation at C4) Conditions: 5-Aryl-4-bromo-m-xylene (1.0 eq), 4-Methoxyphenylboronic acid (1.5 eq), Pd₂(dba)₃ (3 mol%), Ligand (7.5 mol%), Base (3.0 eq), Dioxane/H₂O (5:1).

Ligand	Base	Temp (°C)	Yield (%)	Observation
SPhos	K₃PO₄	100	15	Stalled at intermediate
XPhos	K₃PO₄	100	45	Significant protodeboronation
RuPhos	K₃PO₄	100	72	Slow conversion
RuPhos	Ba(OH)₂	100	94	Rapid, complete conversion

Experimental Protocols (Self-Validating Systems)

Protocol A: Regioselective Synthesis of 5-Aryl-4-bromo-m-xylene

Objective: Achieve >98% regioselective mono-coupling at the less hindered C5 position.

• Reagent Preparation: To a flame-dried Schlenk flask equipped with a magnetic stir bar, add 4,5-dibromo-m-xylene (10.0 mmol, 1.0 eq), arylboronic acid (10.5 mmol, 1.05 eq), and K₃PO₄ (20.0 mmol, 2.0 eq).

• Catalyst Loading: Add Pd(OAc)₂ (0.2 mmol, 2 mol%) and SPhos (0.4 mmol, 4 mol%).

• Degassing (Critical Step): Add Toluene (40 mL) and deionized H₂O (8 mL). Sparge the biphasic mixture with Argon for exactly 15 minutes. Causality: Pd(0) is highly susceptible to oxidation; the biphasic system is required because the transmetalation step relies on interfacial hydroxide/phosphate transfer to activate the boronic acid.

• Reaction Initiation: Heat the mixture to 60°C.

  • Self-Validation Checkpoint: Within 10 minutes, the suspension must transition to a clear, bright yellow/orange solution. If the solution turns black, Pd-black has crashed out due to oxygen ingress. Discard and restart.

• Monitoring: Stir for 4 hours. Monitor via LC-MS. The reaction is complete when the starting material peak disappears, and the mass corresponding to the mono-arylated product dominates (>95% purity).

• Workup: Cool to room temperature. Dilute with EtOAc (50 mL), wash with brine (2 x 30 mL), dry over anhydrous Na₂SO₄, and concentrate. Purify via a short silica plug (Hexanes) to yield the pure 5-aryl-4-bromo-m-xylene.

Protocol B: Forcing the Synthesis of Unsymmetrical 4,5-Diaryl-m-xylene

Objective: Overcome extreme steric hindrance to functionalize the C4 position.

• Reagent Preparation: To a heavy-walled pressure vial, add 5-aryl-4-bromo-m-xylene (5.0 mmol, 1.0 eq), a different arylboronic acid (7.5 mmol, 1.5 eq), and anhydrous Ba(OH)₂ (15.0 mmol, 3.0 eq). Causality: Ba(OH)₂ is a highly active, strongly basic activator necessary for sterically demanding transmetalations.

• Catalyst Loading: Add Pd₂(dba)₃ (0.15 mmol, 3 mol%) and RuPhos (0.375 mmol, 7.5 mol%).

• Solvent Addition: Add 1,4-Dioxane (20 mL) and H₂O (4 mL). Sparge with Argon for 15 minutes, then seal the pressure vial tightly.

• Reaction Initiation: Heat vigorously to 100°C for 12 hours.

  • Self-Validation Checkpoint: The reaction requires high thermal energy to drive the rate-limiting reductive elimination. TLC (10% EtOAc/Hexanes) should show the complete consumption of the mono-bromide intermediate.

• Workup & Isolation: Cool the vessel. Filter the mixture through a pad of Celite to remove Barium salts and Pd residue. Concentrate the filtrate and purify via flash chromatography or direct crystallization from hot ethanol to yield the unsymmetrical terphenyl scaffold.

Experimental Workflow Visualization

Figure 2: Step-by-step experimental workflow for the sequential cross-coupling protocol.

References

• Title: One-Pot Double Suzuki−Miyaura Couplings: Rapid Access to Nonsymmetrical Tri(hetero)aryl Derivatives Source: Organic Letters (2009) URL: [Link]

• Title: Ligand Effects of BrettPhos and RuPhos on Rate-Limiting Steps in Buchwald–Hartwig Amination Reaction Due to the Modulation of Steric Hindrance and Electronic Structure Source: ACS Omega (2020) URL: [Link]

• Title: Crystal structure of the RuPhos ligand Source: PubMed Central (PMC) (2021) URL: [Link]

• Title: Helicene synthesis by Brønsted acid-catalyzed cycloaromatization in HFIP Source: Beilstein Journal of Organic Chemistry (2021) URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. benchchem.com [benchchem.com]
• 3. BJOC - Helicene synthesis by Brønsted acid-catalyzed cycloaromatization in HFIP [(CF3)2CHOH] [beilstein-journals.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Crystal structure of the RuPhos ligand - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Regioselective Synthesis of 4,5-Dibromo-m-xylene

Welcome to the Process Optimization and Troubleshooting portal. This guide is specifically engineered for synthetic chemists and drug development professionals experiencing low yields or regiochemical failures during the synthesis of 4,5-dibromo-m-xylene (IUPAC: 1,2-dibromo-3,5-dimethylbenzene, CAS 116668-61-2).

Below, we deconstruct the mechanistic bottlenecks of this synthesis and provide a validated, high-yield protocol.

Part 1: Mechanistic Troubleshooting & FAQs

Q: Why is my direct bromination of m-xylene yielding less than 5% of 4,5-dibromo-m-xylene? A: This is a fundamental regiochemical limitation governed by electrophilic aromatic substitution rules. In m-xylene (1,3-dimethylbenzene), the two methyl groups act as synergistic ortho/para directors. They highly activate the 2, 4, and 6 positions. Direct bromination with Br₂ and a Lewis acid (like FeBr₃) will predominantly yield 4,6-dibromo-m-xylene[1]. The 5-position is meta to both methyl groups—meaning it is electronically deactivated and sterically shielded. Therefore, direct bromination will never yield the 4,5-dibromo isomer as a major product.

Q: Can I achieve this by starting with 5-bromo-m-xylene instead? A: No. While 5-bromo-m-xylene (1-bromo-3,5-dimethylbenzene) is a common building block for electrophilic substitution[2], brominating it will not yield the 4,5-dibromo isomer. The existing bromine at C1 and the methyls at C3/C5 direct incoming electrophiles to the C2 and C6 positions. Bromination of this substrate yields 2,5-dibromo-m-xylene (1,4-dibromo-2,6-dimethylbenzene), not the 4,5-dibromo target.

Q: What is the most authoritative synthetic route to achieve >70% yield? A: You must bypass direct electrophilic bromination of the xylene core entirely. The most reliable, scalable route is the Double Sandmeyer Reaction starting from 3,5-dimethyl-1,2-phenylenediamine. By pre-installing nitrogen-based handles at the 1 and 2 positions via directed nitration, you dictate absolute regiocontrol. The diamine is then bis-diazotized and converted to the dibromide using Copper(I) bromide (CuBr)[3].

Part 2: Quantitative Optimization Data

The table below summarizes the expected outcomes of various synthetic strategies, highlighting why the Sandmeyer route is the only viable path for this specific isomer.

Synthetic Route	Starting Material	Reagents	Regioselectivity	Typical Yield	Primary Byproduct
Direct Bromination	m-Xylene	Br₂, FeBr₃, DCM	Poor	< 5%	4,6-dibromo-m-xylene
Mono-directed Bromination	5-Bromo-m-xylene	Br₂, Fe, 0 °C	Poor	< 10%	2,5-dibromo-m-xylene
Double Sandmeyer	3,5-Dimethyl-1,2-diamine	NaNO₂, HBr, CuBr	Absolute	65 - 75%	Monobromo-phenols (trace)

Part 3: Validated Experimental Protocol (Double Sandmeyer)

This protocol describes the conversion of 3,5-dimethyl-1,2-phenylenediamine to 1,2-dibromo-3,5-dimethylbenzene. It is designed as a self-validating system to ensure process integrity at every step.

Step 1: Bis-Diazotization

• Setup: Suspend 3,5-dimethyl-1,2-phenylenediamine (1.0 eq, 50 mmol) in 48% aqueous hydrobromic acid (HBr, 60 mL). Cool the suspension to -5 °C using an ice/salt bath.

  • Causality: HBr must be used instead of HCl to prevent competitive chloride incorporation during the subsequent trapping step.

  • Expert Insight: Ortho-diamines are highly prone to forming stable benzotriazoles during diazotization due to intramolecular trapping of the first diazonium ion by the adjacent free amine. Using a massive excess of strong acid ensures both amines remain fully protonated until diazotized.

• Reaction: Slowly add a pre-chilled aqueous solution of Sodium Nitrite (NaNO₂, 2.5 eq, 125 mmol in 20 mL H₂O) dropwise over 30 minutes, maintaining the internal temperature below 0 °C. Stir for an additional 45 minutes.

• Validation: The opaque suspension will turn into a clear, yellowish solution as the diamine converts to the highly soluble bis-diazonium salt. Verify the presence of excess nitrite by dabbing the solution onto starch-iodide paper (it must immediately turn blue-black).

• Quench: Add sulfamic acid (0.2 eq) to destroy the excess nitrite, preventing oxidative side reactions[3].

Step 2: Bromide Trapping

• Setup: In a separate, larger flask, prepare a solution of Copper(I) bromide (CuBr, 2.5 eq, 125 mmol) in 48% HBr (40 mL). Heat this solution to 60 °C.

• Reaction: Using an addition funnel, slowly drop the cold bis-diazonium solution into the hot CuBr solution.

  • Causality: Adding the diazonium salt to a hot copper solution ensures instantaneous radical generation and bromide trapping. If run cold, the diazonium species will undergo intermolecular coupling to form intractable azo-dye tars.

• Validation: Vigorous nitrogen gas (N₂) evolution will occur immediately upon each drop. The reaction is complete when gas evolution ceases.

Step 3: Workup & Purification

• Extraction: Cool the mixture to room temperature, dilute with 200 mL of distilled water, and extract with Hexanes (3 x 100 mL).

• Washing: Wash the combined organic layers with 1M NaOH (50 mL).

  • Causality: The NaOH wash deprotonates and removes any phenolic byproducts formed by water trapping the diazonium intermediate.

• Drying & Concentration: Wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Pass the crude residue through a short silica gel plug using 100% hexanes.

  • Validation: The target 1,2-dibromo-3,5-dimethylbenzene is highly lipophilic and lacks hydrogen-bonding capabilities; it will elute rapidly at the solvent front, leaving polar impurities behind.

Part 4: Pathway Visualization

The following workflow diagram illustrates the logical failure of direct bromination and the necessity of the directed Sandmeyer pathway.

Fig 1: Synthetic pathways showing the necessity of the Sandmeyer route for absolute regiocontrol.

References

• ChemicalBook. "2,5-DIBROMO-M-XYLENE synthesis".
• Sigma-Aldrich. "1,2-dibromo-3,5-dimethylbenzene | 116668-61-2".
• GuideChem. "4,6-DIBROMO-M-XYLENE 615-87-2".
• Chem-Impex. "1-Bromo-3,5-dimethylbenzene".

Sources

• 1. Page loading... [guidechem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. 2,5-DIBROMO-M-XYLENE | 100189-84-2 [chemicalbook.com]

Technical Support Center: Purifying 4,5-dibromo-m-xylene

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for purifying 4,5-dibromo-m-xylene from residual, unreacted m-xylene. The methodologies, troubleshooting advice, and frequently asked questions are designed to be practical, scientifically robust, and grounded in established chemical principles.

Frequently Asked Questions (FAQs)

Q1: What is the most effective strategy for separating 4,5-dibromo-m-xylene from a large excess of unreacted m-xylene?

A two-step purification strategy is the most robust and efficient approach. This involves an initial bulk separation based on volatility, followed by a high-resolution purification based on solubility differences.

• Step 1: Simple Distillation. This step removes the highly volatile m-xylene from the non-volatile 4,5-dibromo-m-xylene.

• Step 2: Recrystallization. This step purifies the solid 4,5-dibromo-m-xylene from any remaining traces of m-xylene and other non-volatile impurities.

Q2: Why is a two-step process superior to a single method?

Relying on a single method is inefficient. Attempting to remove a large volume of m-xylene by recrystallization alone would require vast amounts of solvent and lead to significant product loss. Conversely, while distillation effectively removes the starting material, it may not remove other non-volatile impurities formed during the reaction. The combination of distillation for bulk removal and recrystallization for final purification ensures both high efficiency and high purity.

Q3: What are the key physical properties that enable this separation?

The success of this purification hinges on the significant differences in the physical properties of the two compounds, which are summarized in the table below. The most critical distinctions are their boiling points and their physical states at room temperature. m-Xylene is a liquid with a relatively low boiling point, while 4,5-dibromo-m-xylene is a high-melting-point solid with a very high boiling point.[1][2][3][4]

Data Presentation: Physical Property Comparison

Property	m-Xylene	4,5-dibromo-m-xylene (and related isomers)	Rationale for Separation
Molecular Formula	C₈H₁₀	C₈H₈Br₂	The addition of two bromine atoms significantly increases molecular weight.
Molecular Weight	106.16 g/mol [5]	263.96 g/mol [4]	Drastic difference in mass and intermolecular forces.
Appearance	Colorless Liquid[1]	White Crystalline Solid[3][4]	Allows for purification by recrystallization.
Boiling Point	~139 °C[1][2][5]	Very high; >250 °C (est.), often distilled under vacuum.[4][6]	Enables easy separation by simple distillation.
Melting Point	-47 to -48 °C[1][2]	High; Isomers melt between 74-94 °C.[3][4]	Confirms the solid nature of the product for recrystallization.

Q4: What are the primary safety concerns when performing this purification?

Researchers must handle these chemicals with appropriate caution.

• m-Xylene: It is a flammable liquid and its vapors can be harmful.[2] All heating and distillation must be performed using a heating mantle in a well-ventilated fume hood, away from open flames.

• Brominated Aromatics: Compounds like 4,5-dibromo-m-xylene should be handled with care. Although specific toxicity data is limited, related brominated compounds can be lachrymators (tear-inducing) and irritants.[7] Always wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Experimental Workflow & Troubleshooting Guides

This section provides detailed protocols and solutions to common problems encountered during the purification process.

Overall Purification Workflow

The logical flow of the purification process is designed to maximize both efficiency and the final purity of the product.

Caption: A two-step workflow for purifying 4,5-dibromo-m-xylene.

Guide 1: Bulk Removal of m-Xylene via Simple Distillation

Objective: To efficiently remove the volatile unreacted m-xylene from the non-volatile product.

Experimental Protocol:

• Apparatus Setup: Assemble a simple distillation apparatus in a fume hood. Ensure all glassware is dry. Use a heating mantle connected to a variable power controller as the heat source.

• Charge the Flask: Transfer the crude reaction mixture to the distillation flask. Add a magnetic stir bar or boiling chips to ensure smooth boiling.

• Distillation: Begin heating and stirring the mixture. The m-xylene will begin to boil and distill at approximately 139 °C.[1]

• Collection: Collect the distilled m-xylene in a receiving flask. Continue the distillation until almost all of the m-xylene has been removed and the temperature begins to drop or fluctuate.

• Cooldown: Turn off the heat and allow the distillation apparatus to cool completely before disassembly. The crude, solid 4,5-dibromo-m-xylene will remain in the distillation flask.

Troubleshooting Common Distillation Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Bumping / Uneven Boiling	Lack of nucleation sites.	Ensure vigorous stirring with a magnetic stir bar or add fresh boiling chips before heating.
Product is Dark/Charred	Overheating the residue after m-xylene removal.	Stop the distillation as soon as the bulk of the m-xylene is removed. Do not heat to dryness. Consider vacuum distillation if the product shows signs of decomposition.[6]
Low Recovery of Crude Solid	Mechanical loss during transfer.	Ensure the crude solid has fully cooled and solidified before attempting to scrape it from the flask. Use a small amount of the recrystallization solvent to aid in transferring the last traces.

Guide 2: Purification via Recrystallization

Objective: To purify the crude solid 4,5-dibromo-m-xylene to obtain a high-purity crystalline product.

Experimental Protocol:

• Solvent Selection: The ideal solvent is one in which 4,5-dibromo-m-xylene is sparingly soluble at room temperature but highly soluble when hot. Ethanol, isopropanol, or a mixed solvent system like ethyl acetate/hexanes are excellent starting points.

• Dissolution: Place the crude solid from the distillation into an Erlenmeyer flask. Add a minimal amount of the chosen recrystallization solvent and heat the mixture gently with stirring (on a hot plate) until the solid completely dissolves. Add more solvent in small portions if needed to achieve full dissolution at the boiling point.

• Decolorization (If Necessary): If the hot solution is colored, it may indicate the presence of polymeric or other colored impurities. Remove the flask from the heat, allow it to cool slightly, add a small amount of activated charcoal, and then reheat to boiling for a few minutes.

• Hot Filtration (If Necessary): If charcoal was added or if insoluble impurities are visible, perform a hot gravity filtration to remove them. This must be done quickly to prevent the product from crystallizing prematurely in the funnel.

• Crystallization: Cover the flask containing the hot, clear solution and allow it to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Isolation and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals on the filter with a small amount of ice-cold recrystallization solvent to remove any adhering impurities.

• Drying: Dry the purified crystals in a vacuum oven or desiccator until a constant weight is achieved. Characterize the final product by melting point analysis and compare it to literature values.[3][4]

Troubleshooting Common Recrystallization Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Product "Oils Out"	The boiling point of the solvent is higher than the melting point of the impure product. The solution is too supersaturated.	Use a lower-boiling point solvent. Alternatively, reheat the oiled-out mixture, add more solvent to decrease saturation, and allow it to cool more slowly.
Poor Crystal Yield	Too much solvent was used. Cooling was too rapid. The product is more soluble than anticipated.	Re-heat the solution to boil off some of the solvent. Ensure slow cooling. Try scratching the inside of the flask with a glass rod below the solvent line to induce nucleation.
Crystals Appear Impure	Impurities were trapped within the crystal lattice during rapid formation. Insoluble impurities were not removed.	Ensure the solution cools slowly. If impurities are insoluble, perform a hot filtration step. For persistent impurities, a second recrystallization may be necessary.
No Crystals Form	The solution is not saturated enough.	Boil off some of the solvent to increase the concentration of the product and attempt to cool again. If that fails, consider using a different solvent system, such as a solvent/anti-solvent pair.[8]

References

• Australian Government Department of Climate Change, Energy, the Environment and Water. (2022, June 30). Xylenes (individual or mixed isomers). DCCEEW. [Link]

• Wikipedia. (n.d.). m-Xylene. Retrieved March 25, 2026, from [Link]

• Agency for Toxic Substances and Disease Registry. (2007). Toxicological Profile for Xylene. NCBI. [Link]

• Cargo Handbook. (n.d.). Xylene. Retrieved March 25, 2026, from [Link]

• Taylor & Francis Online. (2007, April 3). SEPARATION OF m-XYLENE FROM o-XYLENE BY EXTRACTIVE DISTILLATION. [Link]

• Google Patents. (1987).
• Google Patents. (1976).

• Chemical Industry Journal. (2020, May). A better separation process for xylene isomers. [Link]

• Gcms.cz. (n.d.). Bulletin 916 Purge-and-Trap System Guide. [Link]

• Google Patents. (n.d.).
• Google Patents. (n.d.).

• ResearchGate. (2025, October 18). Selective Bromination of p-Xylene via Homogeneous Catalysis: Influence of Reaction Parameters on 2,5-Dibromo. [Link]

• University of Rochester, Department of Chemistry. (2026). About Workup. [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information. [Link]

• Royal Society of Chemistry. (2015). Separation of xylenes by enclathration. ChemComm, 51, 3627-3629. [Link]

• Organic Syntheses. (n.d.). o-Xylene, α,α'-dibromo-. Retrieved March 25, 2026, from [Link]

• eScholarship, University of California. (n.d.). Separation of Xylene Isomers through Multiple Metal Site Interactions in Metal–Organic Frameworks. [Link]

Sources

• 1. Xylenes (individual or mixed isomers) - DCCEEW [dcceew.gov.au]
• 2. m-Xylene - Wikipedia [en.wikipedia.org]
• 3. B22727.06 [thermofisher.com]
• 4. a,a -Dibromo-m-xylene 97 626-15-3 [sigmaaldrich.com]
• 5. Table 4-2, Physical and Chemical Properties of m-Xylene, o-Xylene, p-Xylene, and Mixed Xylenea - Toxicological Profile for Xylene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. US3932542A - Process for preparation of 2,5-dibromo-p-xylene - Google Patents [patents.google.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Separating 4,5-dibromo-m-xylene from other dibromoxylene isomers

Welcome to the technical support center for the purification of 4,5-dibromo-m-xylene. This guide is designed for researchers, chemists, and drug development professionals who encounter the significant challenge of isolating the 4,5-isomer from a complex mixture of other dibromoxylene isomers. Due to their structural similarities, these compounds often exhibit nearly identical physical properties, making their separation a non-trivial task requiring a nuanced approach.

This document provides in-depth troubleshooting guides, FAQs, and detailed experimental protocols to empower you to overcome common separation hurdles.

The Challenge: Why Is This Separation Difficult?

The bromination of m-xylene can lead to the formation of several positional isomers, including 2,4-, 4,6-, 2,5-, and the desired 4,5-dibromo-m-xylene. These molecules share the same molecular weight and similar polarity, resulting in very close boiling points and comparable solubility profiles in many common solvents.[1] This physicochemical similarity is the primary reason that standard distillation is often ineffective, and why both crystallization and chromatography require careful optimization.[1][2]

Isomer Properties at a Glance

Successful separation begins with understanding the subtle physical differences between the target compound and its isomeric impurities. The following table summarizes available data for dibromoxylene isomers. Note that a complete dataset is not always available in the literature, highlighting the empirical nature of developing a successful separation protocol.

Isomer Name	Structure	CAS Number	Melting Point (°C)	Boiling Point (°C)
4,5-Dibromo-m-xylene	1,3-dimethyl-4,5-dibromobenzene	116668-61-2	Data not available	Data not available
2,4-Dibromo-m-xylene	1,3-dimethyl-2,4-dibromobenzene	90434-19-8	Data not available	Data not available
4,6-Dibromo-m-xylene	1,3-dimethyl-4,6-dibromobenzene	13219-47-5	66-68	262
2,5-Dibromo-m-xylene	1,3-dimethyl-2,5-dibromobenzene	100189-84-2	Data not available	Data not available
2,5-Dibromo-p-xylene	1,4-dimethyl-2,5-dibromobenzene	1074-24-4	72-76	261
α,α'-Dibromo-m-xylene	1,3-Bis(bromomethyl)benzene	626-15-3	74-78[3]	135-140 (at 20 mmHg)[3]
α,α'-Dibromo-p-xylene	1,4-Bis(bromomethyl)benzene	623-24-5	143-145[4]	245[4]
α,α'-Dibromo-o-xylene	1,2-Bis(bromomethyl)benzene	91-13-4	91-94[5]	Data not available

Data compiled from various chemical suppliers and databases. The absence of data indicates it is not readily published and may require experimental determination.[][7][8]

Troubleshooting & FAQs: Fractional Crystallization

Fractional crystallization is often the first method attempted for purification on a larger scale, as it can be cost-effective. It exploits differences in solubility and melting points.[9] Success hinges on selecting a solvent where the desired isomer has significantly lower solubility than the others at a reduced temperature.

Q: My fractional crystallization attempt failed to yield a pure product. What are the likely causes and solutions?

A: This is a common issue. The problem typically lies in one of three areas: solvent choice, cooling rate, or the presence of a eutectic mixture.

• Causality (Solvent Choice): The principle of "like dissolves like" is a starting point, but the ideal crystallization solvent will dissolve the entire mixture at an elevated temperature and then, upon cooling, allow only the desired isomer to precipitate while keeping impurities in the solution. Dibromoxylenes are weakly polar, so solvents like ethanol, methanol, or mixtures of hexane/ethyl acetate are good candidates.[10]

• Troubleshooting Steps:

  • Solvent Screening: Perform small-scale solubility tests. Dissolve ~100 mg of your mixture in a minimum of hot solvent (e.g., ethanol, isopropanol, ethyl acetate, toluene).[11] Let it cool slowly to room temperature, then in an ice bath. Observe the quantity and quality of the crystals. The best solvent will yield a significant amount of crystalline solid, not an oil.

  • Purity Analysis: Analyze the crystals and the mother liquor (the remaining solution) by GC or NMR to see if any enrichment of the 4,5-isomer occurred.

  • Solvent Mixtures: If a single solvent doesn't work, try a binary system. For example, dissolve the mixture in a good solvent (like dichloromethane or toluene) and slowly add a poor solvent (like hexane) until turbidity appears, then heat to re-dissolve and cool slowly.

• Causality (Cooling Rate): Rapid cooling traps impurities within the crystal lattice and promotes the formation of small, impure crystals. Slow, controlled cooling is paramount for growing large, pure crystals.

• Troubleshooting Steps:

  • Insulate the Flask: After dissolving your compound in hot solvent, place the flask in an insulated container (e.g., a Dewar flask or a beaker wrapped in glass wool) to ensure it cools to room temperature over several hours.

  • Avoid Agitation: Do not disturb the solution as it cools. Agitation can trigger rapid, non-selective precipitation.

  • Seeding: If you have a pure crystal of 4,5-dibromo-m-xylene, add a tiny amount to the supersaturated solution just as it begins to cool.[12] This provides a template for selective crystal growth.

• Causality (Eutectic Mixtures): Sometimes, a mixture of isomers will form a eutectic, which is a mixture with a lower melting point than any of its individual components. This mixture will crystallize together, preventing further purification by this method.[13]

• Troubleshooting Step: If successive crystallization attempts fail to improve purity beyond a certain point, you have likely reached a eutectic point. At this stage, an alternative separation method like chromatography is necessary.

Troubleshooting Flowchart: Fractional Crystallization

Caption: Troubleshooting workflow for fractional crystallization.

Troubleshooting & FAQs: Preparative Chromatography

When crystallization fails or higher purity is required, chromatography is the method of choice. For dibromoxylene isomers, preparative Gas Chromatography (GC) is often more effective than liquid chromatography due to the subtle differences in volatility and molecular shape.[14]

Q: My isomers are co-eluting or showing poor separation in chromatography. How can I improve resolution?

A: Improving resolution requires optimizing the stationary phase, temperature program, or flow rate. For these types of isomers, the key is often using a stationary phase that separates based on molecular geometry, not just boiling point.

• Causality (Stationary Phase): Standard non-polar (e.g., DB-1, HP-5) or polar (e.g., WAX) GC columns separate primarily based on boiling point differences. Since these are minimal for dibromoxylene isomers, separation will be poor.[15] Specialized stationary phases, such as those based on liquid crystals or pillar[n]arenes, can separate isomers based on their length-to-breadth ratio or ability to fit into a host cavity.[15][16] The more linear isomers are retained longer on these types of columns.

• Troubleshooting Steps:

  • Select a Shape-Selective Column: Employ a high-resolution capillary column with a stationary phase designed for isomer separation. Columns with liquid crystalline phases or cyclodextrin-based phases are excellent choices.[16]

  • Optimize the Temperature Program: Start with a long, slow temperature ramp. A gradient of 1-2°C per minute can significantly improve the separation of closely eluting peaks. Begin with an initial temperature well below the boiling point of the isomers.

  • Adjust Carrier Gas Flow Rate: The optimal flow rate (linear velocity) provides the best balance between analysis time and resolution. Systematically vary the flow rate (e.g., from 20 cm/s to 40 cm/s for helium) and observe the effect on peak resolution.

  • Avoid Overloading: For preparative GC, there is a temptation to inject large volumes. However, overloading the column is a primary cause of peak broadening and poor separation.[14] Perform a loading study to find the maximum sample volume that can be injected without sacrificing resolution.

Decision Workflow: Choosing a Separation Strategy

Caption: Logic for selecting an appropriate separation strategy.

Detailed Protocols

Protocol 1: Optimized Fractional Crystallization

This protocol provides a starting point for purifying 4,5-dibromo-m-xylene via crystallization.

• Solvent Selection: Based on small-scale trials, select the most promising solvent (e.g., 95% ethanol).

• Dissolution: In an appropriately sized Erlenmeyer flask, add the impure dibromoxylene mixture. Add the chosen solvent portion-wise while heating the mixture gently (e.g., on a hot plate with stirring) until all the solid has just dissolved. Avoid adding a large excess of solvent.

• Slow Cooling: Remove the flask from the heat, cover it with a watch glass, and place it on a cork ring or in an insulated container to allow for slow cooling to room temperature. This step should take at least 1-2 hours.

• Crystal Development: Once at room temperature, transfer the flask to an ice-water bath for at least 30 minutes to maximize precipitation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter with a small amount of ice-cold solvent to remove any adhering mother liquor.

• Drying: Dry the crystals under vacuum.

• Analysis: Determine the purity of the crystals and the mother liquor using GC-MS or NMR to assess the efficiency of the separation. Repeat the process if significant enrichment is observed but the desired purity is not yet achieved.

Protocol 2: Preparative Gas Chromatography (GC)

This protocol outlines a general approach for separation using a preparative GC system. Instrument parameters will need to be optimized for your specific system and column.

• System Preparation:

  • Install a suitable capillary column (e.g., a liquid crystal stationary phase column).

  • Condition the column according to the manufacturer's instructions.

  • Ensure the collection trap system is clean and functioning correctly.

• Method Development (Analytical Scale):

  • Inject a small, diluted sample of the mixture to develop the separation method.

  • Injector Temperature: Set to ~280°C.

  • Carrier Gas: Helium with a linear velocity of ~30 cm/s.

  • Oven Program: Start at 150°C, hold for 2 minutes, then ramp at 2°C/min to 220°C.

  • Detector Temperature: Set to ~290°C.

  • Optimize the oven program until baseline or near-baseline separation of the isomers is achieved.

• Scaling to Preparative Level:

  • Increase the injection volume incrementally (e.g., from 1 µL to 5 µL, then 10 µL), observing the effect on resolution. Stop increasing the volume when resolution begins to degrade significantly. This determines your maximum loading capacity per run.

  • Set the collection trap timing based on the retention times observed during method development.

• Automated Collection:

  • Run the preparative method with the optimized injection volume. The instrument will automatically collect the fraction corresponding to the 4,5-dibromo-m-xylene peak.

  • Multiple injections will likely be required to process the entire batch.

• Purity Confirmation:

  • After collection, re-analyze a small sample of the collected fraction using the analytical method to confirm its purity.

References

• Bloch, E. D., et al. (2014). Separation of Xylene Isomers through Multiple Metal Site Interactions in Metal–Organic Frameworks. Journal of the American Chemical Society, 136(30), 10752–10758. Available at: [Link]

• Zhao, L., et al. (2013). Preparative gas chromatography and its applications. Journal of Separation Science, 36(1), 1-14. Available at: [Link]

• Gil-Av, E., & Nurok, D. (1962). The separation of optical isomers by gas chromatography. CORE. Available at: [Link]

• Namba, N., et al. (2020). Solubility of a) 1 and 3; b) 2 and 4 in various organic solvents... ResearchGate. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). 2-Bromo-m-xylene. PubChem. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Benzene, 1,3-bis(bromomethyl)-. PubChem. Retrieved from [Link]

• Lee, Y. W., & Lin, C. H. (2013). Gas Chromatographic Separation of Structural Isomers on Cholesteric Liquid Crystal Stationary Phase Materials. Journal of the Chinese Chemical Society, 60(4), 423-428. Available at: [Link]

• Weedman, J. A. (1962). U.S. Patent No. 3,067,270. Washington, DC: U.S. Patent and Trademark Office.

• ResearchGate. (n.d.). Chromatograms of GC separation of structural isomers of disubsituted.... Retrieved from [Link]

• Sun, T., et al. (2023). Efficient gas chromatographic separation of xylene and other aromatic isomers by using pillar[3]arene-based stationary phase. Analytica Chimica Acta, 1251, 340979. Available at: [Link]

• Chemical Industry Journal. (2020). A better separation process for xylene isomers. Retrieved from [Link]

• Zhao, P., et al. (2023). Solubility of Xylene Isomers in Seven Deep Eutectic Solvents. Figshare. Available at: [Link]

• University of Toronto. (2023). Solubility of Organic Compounds. Retrieved from [Link]

• Reddit. (2023). Separation of diastereomers by crystallization with seeding. Retrieved from [Link]

• Chemsrc. (2025). α,α′-dibromo-o-xylene. Retrieved from [Link]

Sources

• 1. A better separation process for xylene isomers - Chemical Industry Journal [chemicalindustryjournal.co.uk]
• 2. Separation of Xylene Isomers through Multiple Metal Site Interactions in Metal–Organic Frameworks - PMC [pmc.ncbi.nlm.nih.gov]
• 3. alpha,alpha'-Dibromo-m-xylene | 626-15-3 | TCI EUROPE N.V. [tcichemicals.com]
• 4. alpha,alpha'-Dibromo-p-xylene | 623-24-5 [chemicalbook.com]
• 5. α,α′-dibromo-o-xylene | CAS#:91-13-4 | Chemsrc [chemsrc.com]
• 7. scbt.com [scbt.com]
• 8. 116668-61-2|4,5-Dibromo-m-xylene|BLD Pharm [bldpharm.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. 2,5-Dibromo-p-xylene, 98+% 25 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.nl]
• 12. reddit.com [reddit.com]
• 13. US3067270A - Separation of xylene isomers by crystallization and distillation - Google Patents [patents.google.com]
• 14. scispace.com [scispace.com]
• 15. Efficient gas chromatographic separation of xylene and other aromatic isomers by using pillar[6]arene-based stationary phase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. asianpubs.org [asianpubs.org]

Technical Support Center: Troubleshooting 4,5-Dibromo-m-xylene Synthesis

Welcome to the Process Chemistry Support Center. The synthesis of 4,5-dibromo-m-xylene (1,2-dibromo-3,5-dimethylbenzene) is a notoriously delicate electrophilic aromatic substitution (EAS). Because the target molecule requires precise regiocontrol, process deviations frequently lead to overbromination .

This guide provides mechanistic insights, actionable troubleshooting FAQs, and a self-validating protocol to help you eliminate polybrominated and benzylic impurities during your drug development and scale-up workflows.

Mechanistic Insights: The Dual Threat of Overbromination

When synthesizing 4,5-dibromo-m-xylene from a precursor like 5-bromo-m-xylene, the aromatic ring contains multiple competing reactive sites. The electron-donating methyl groups activate the ortho and para positions. Overbromination typically manifests in two distinct pathways, dictated by your reaction conditions:

• Ring Overbromination (Ionic EAS Pathway): If the Lewis acid catalyst is too aggressive or the bromine stoichiometry is poorly controlled, the reaction will not stop at the dibromo stage. The remaining activated position (C6) will undergo rapid substitution, yielding 2,4,5-tribromo-m-xylene 1.

• Benzylic Overbromination (Radical Pathway): If the reaction is exposed to ambient light or elevated temperatures, the mechanism shifts from an ionic EAS to a free-radical substitution. Bromine radicals abstract hydrogen atoms from the methyl groups, resulting in α -bromo impurities (side-chain bromination) 2.

Troubleshooting FAQs

Q1: Why am I seeing 4,6-dibromo-m-xylene instead of 4,5-dibromo-m-xylene? A1: This occurs if you attempt to brominate m-xylene directly. The C5 position in m-xylene is meta to both methyl groups and is not activated for EAS. Direct bromination overwhelmingly yields 4,6-dibromo-m-xylene (CAS 615-87-2) 3. To synthesize the 4,5-isomer, you must utilize a pre-functionalized starting material like 5-bromo-m-xylene, where the existing bromine directs the incoming electrophile to the C4 position.

Q2: My GC-MS shows significant tribromo-m-xylene impurities. How do I prevent this? A2: Tribromination is a classic ring overbromination issue. It is caused by an excess of Br₂ or the use of an overly aggressive Lewis acid catalyst (such as AlCl₃ or GaCl₃), which can force polybromination and even cause halogen rearrangement 1. To prevent this, strictly limit Br₂ to 1.02–1.05 equivalents, use a milder catalyst like iron powder (which generates FeBr₃ in situ), and maintain a low temperature (0–5 °C).

Q3: How do I eliminate benzylic (side-chain) bromination? A3: Benzylic bromination is driven by a free-radical mechanism rather than an ionic one. This pathway is initiated by UV/visible light or heat [[2]](). To suppress radical formation, the reaction vessel must be completely shielded from light (e.g., using actinic glassware or aluminum foil) and kept below 10 °C. If benzylic bromination is actually your goal, you would intentionally use N-bromosuccinimide (NBS) with a radical initiator like AIBN 4.

Reaction Pathway Visualization

Reaction pathways of 5-bromo-m-xylene highlighting desired EAS vs. overbromination mechanisms.

Quantitative Data: Effect of Conditions on Overbromination

The following table summarizes how different process parameters influence the product distribution during the bromination of 5-bromo-m-xylene.

Reaction Condition	Target Yield (4,5-Dibromo)	Ring Overbromination (Tribromo)	Benzylic Overbromination
0°C, Dark, 1.05 eq Br₂, Fe	> 90%	< 2%	Not Detected
25°C, Dark, 1.50 eq Br₂, Fe	65%	30%	< 1%
40°C, Light, 1.05 eq Br₂, No Cat.	15%	< 1%	> 80%
0°C, Dark, 1.05 eq Br₂, GaCl₃	70%	25%	Not Detected

Experimental Protocol: Self-Validating Controlled Bromination

To ensure reproducibility and prevent overbromination, follow this step-by-step self-validating methodology.

Step 1: Preparation & Shielding In a flame-dried 500 mL 3-neck round-bottom flask equipped with a mechanical stirrer, dropping funnel, and a gas scrubber (to neutralize HBr), add 5-bromo-m-xylene (1.0 eq) and anhydrous dichloromethane (DCM). Wrap the entire apparatus in aluminum foil to strictly exclude light.

Step 2: Catalyst Charging Add catalytic iron powder (0.05 eq). Validation Checkpoint: The iron will react with the initial drops of bromine to form the active Lewis acid, FeBr₃. You should observe the mixture turning a dark red/brown hue.

Step 3: Temperature Control Submerge the flask in an ice-water bath and allow the internal temperature to equilibrate to 0–5 °C.

Step 4: Electrophile Addition Charge the dropping funnel with Br₂ (1.05 eq) dissolved in DCM. Add dropwise over 2 hours. Causality: Slow addition keeps the steady-state concentration of electrophilic bromine low, ensuring the reaction stops at the dibromo stage. Validation Checkpoint: Steady HBr gas evolution should be observed in the scrubber. If gas evolution ceases prematurely, the reaction has stalled.

Step 5: Quenching & Workup Once GC-MS confirms the consumption of the starting material, quench the reaction by slowly pouring it into cold 10% aqueous sodium bisulfite (NaHSO₃). Validation Checkpoint: The organic layer must transition from a dark red/brown to a pale yellow/colorless state, visually confirming the complete destruction of unreacted electrophilic bromine. Separate the organic layer, wash with brine, dry over Na₂SO₄, concentrate, and purify via recrystallization.

References

• Light on the sustainable preparation of aryl-cored dibromides - PMC. 2

• One-pot aromatic bromination–rearrangement catalyzed by GaCl3 - Arkivoc. 1

• CAS 615-87-2: 1,5-Dibromo-2,4-dimethylbenzene - CymitQuimica. 3

• A Simple Orthogonal Approach to Poly(phenylenevinylene) Dendrimers - Journal of the American Chemical Society. 4

Sources

• 1. arkat-usa.org [arkat-usa.org]
• 2. Light on the sustainable preparation of aryl-cored dibromides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CAS 615-87-2: 1,5-Dibromo-2,4-dimethylbenzene | CymitQuimica [cymitquimica.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting 4,5-Dibromo-m-xylene Cross-Coupling Reactions

Welcome to the Technical Support Center for polyhalogenated arene cross-coupling. As an application scientist, I frequently see researchers struggle with low conversion rates when attempting to couple 4,5-dibromo-m-xylene (1,2-dibromo-3,5-dimethylbenzene). This substrate presents a unique and severe challenge due to its highly asymmetrical steric environment.

This guide is designed for drug development professionals and synthetic chemists. It bypasses generic advice to provide deep mechanistic insights, validated troubleshooting matrices, and self-validating experimental protocols to help you force these demanding reactions to completion.

Mechanistic Insight: The "Steric Wall" of 4,5-Dibromo-m-xylene

To troubleshoot low conversion, we must first understand the causality of the failure. In 4,5-dibromo-m-xylene, the two carbon-bromine bonds are not sterically equivalent:

• C5 Position: Flanked by a bromine (C4) and a hydrogen (C6). It is relatively accessible.

• C4 Position: Flanked by a methyl group (C3) and a bromine (C5). It is highly sterically hindered.

During a cross-coupling reaction, the palladium(0) catalyst will preferentially undergo oxidative addition at the less hindered C5 position[1]. Once the first coupling occurs, the intermediate possesses a new (often bulky) substituent at C5. The remaining C-Br bond at C4 is now trapped between the C3-methyl and the newly installed C5-substituent. This creates a massive "steric wall" that severely retards the second oxidative addition step, causing the catalytic cycle to bottleneck and the reaction to stall at the mono-coupled intermediate[2].

Mechanistic pathway showing the steric blockade at C4 after initial C5 mono-coupling.

Troubleshooting FAQs

Q1: My reaction stalls at ~50% conversion, yielding almost exclusively the mono-coupled product. How do I drive it to completion? A1: This is the classic signature of the C4 steric wall. To overcome the high activation barrier for the second oxidative addition, you must use highly active, sterically demanding, electron-rich ligands. Dialkylbiaryl phosphines (Buchwald ligands) like SPhos or RuPhos are excellent because their bulky architecture promotes the formation of the highly reactive monoligated Pd(0)L species, while their electron-rich nature accelerates oxidative addition into the hindered C4-Br bond[3].

Q2: I am using Pd(dppf)Cl₂ and seeing significant black precipitate (Pd black) before the starting material is consumed. What causes this? A2: Pd(dppf)Cl₂ is prone to degradation at elevated temperatures when the oxidative addition step is slow. Because the C4 position is so hindered, the catalytic cycle bottlenecks at the Pd(0) resting state. Free Pd(0) is unstable and aggregates into inactive Pd black. Switching to a pre-catalyst that generates the active species efficiently and remains stable, such as Pd G3/G4 precatalysts, is highly recommended to prevent catalyst decay[3].

Q3: What is the optimal base and solvent system for di-coupling this substrate in a Suzuki reaction? A3: The transmetalation step in Suzuki couplings of hindered substrates is heavily dependent on the base[2]. Weak bases (like Na₂CO₃) are often insufficient. Use a strong, soluble base like Cs₂CO₃ or finely milled K₃PO₄. Crucially, a small amount of water (e.g., 5-10% v/v) is necessary to activate the boronic acid via the formation of a boronate complex, which facilitates transmetalation[4].

Q4: I am observing protodehalogenation (reduction of the C-Br bond to C-H) instead of the desired cross-coupling. How can I prevent this? A4: Protodehalogenation occurs when the Pd(II) intermediate undergoes β-hydride elimination (often from an alkyl solvent, amine base, or aliphatic ligand) or reacts with a protic source before transmetalation can occur[4]. Since transmetalation is slow for hindered substrates, this side reaction becomes highly competitive. Solution: Avoid secondary/tertiary amine bases and alcoholic solvents (like ethanol or isopropanol). Ensure your boronic acid is fully activated by the base to speed up the transmetalation step.

Diagnostic Workflow

Decision tree for diagnosing and resolving low conversion rates in dibromoxylene couplings.

Optimization Data Matrices

Table 1: Ligand Selection Matrix for 4,5-dibromo-m-xylene Couplings

Ligand Class	Example	Oxidative Addition Rate (at C4)	Catalyst Stability	Recommended Application
Bidentate Phosphines	dppf, dppe	Poor	Low	Not recommended for di-coupling.
Triarylphosphines	PPh₃	Very Poor	Low	Intentional mono-coupling at C5.
Dialkylbiaryl Phosphines	SPhos, RuPhos	Excellent	High	Suzuki di-coupling of hindered substrates.
N-Heterocyclic Carbenes	PEPPSI-IPr	Excellent	Very High	Extreme steric hindrance; high-temp couplings.

Table 2: Base and Solvent Optimization Guidelines

Base	Solvent System	Water Requirement	Transmetalation Efficiency	Mechanistic Note
K₃PO₄ (milled)	1,4-Dioxane	5-10% v/v H₂O	High	Water is essential to form the reactive boronate complex.
Cs₂CO₃	Toluene / H₂O	5-10% v/v H₂O	Very High	High solubility drives the slow transmetalation step.
Na₂CO₃	THF / H₂O	High	Moderate	Weak basicity often fails to push the second coupling step.

Standardized Experimental Protocols

Protocol A: Highly Efficient Di-Coupling of 4,5-dibromo-m-xylene (Suzuki-Miyaura)

This protocol utilizes a Buchwald pre-catalyst system designed to overcome the C4 steric wall.

• Reagent Setup: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 4,5-dibromo-m-xylene (1.0 equiv), the desired arylboronic acid (2.5 equiv), and finely milled anhydrous K₃PO₄ (4.0 equiv).

• Catalyst Addition: Add SPhos Pd G3 precatalyst (5 mol%) and supplemental SPhos ligand (5 mol%).

• Inert Atmosphere: Seal the flask with a septum. Evacuate and backfill the flask with Argon (repeat 3 times) to prevent oxidative degradation of the Pd(0) species.

• Solvent Addition: Via syringe, add rigorously degassed 1,4-Dioxane to achieve a 0.2 M concentration, followed by degassed deionized water (10% v/v relative to Dioxane).

• Reaction: Heat the mixture in an oil bath at 100 °C for 16-24 hours.

• Self-Validation Check: Monitor the reaction via GC-MS. The protocol is self-validating: you must observe the sequential appearance and subsequent disappearance of the mono-coupled intermediate mass peak. If the mono-coupled peak persists after 12 hours, the catalytic cycle has stalled, indicating either oxygen ingress or insufficient base solubility.

• Workup: Cool to room temperature, dilute with Ethyl Acetate, wash with water and brine, dry over Na₂SO₄, and purify via flash chromatography.

Protocol B: Regioselective Mono-Coupling at C5

This protocol intentionally leverages the C4 steric wall to halt the reaction at the mono-coupled stage.

• Reagent Setup: Combine 4,5-dibromo-m-xylene (1.0 equiv), arylboronic acid (1.05 equiv - strictly limiting), and Na₂CO₃ (2.0 equiv) in a reaction vial.

• Catalyst Addition: Add Pd(PPh₃)₄ (2 mol%).

• Solvent: Add a degassed mixture of THF and H₂O (4:1 ratio, 0.1 M).

• Reaction: Heat at 65 °C for 8 hours.

• Self-Validation Check: By restricting the temperature to 65 °C and using a less sterically accommodating ligand (PPh₃), the system self-limits. The absence of the di-coupled mass peak in LC-MS/GC-MS confirms that the C4 steric wall successfully prevented the second oxidative addition.

References

• [1] Title: Regioselective Suzuki Couplings of Non-Symmetric Dibromobenzenes: Alkenes as Regiochemical Control Elements Source: The Royal Society of Chemistry URL: [Link]

• [2] Title: Sterically hindered Suzuki-Miyaura cross-coupling: Ligand and base effect Source: ResearchGate URL: [Link]

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Palladium Catalyst Loading for 4,5-Dibromo-m-xylene Polymerization

Welcome to the technical support center for the palladium-catalyzed polymerization of 4,5-dibromo-m-xylene. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this specific Suzuki-Miyaura polycondensation. Here, you will find in-depth troubleshooting advice and frequently asked questions to help you optimize your catalyst loading, achieve high molecular weight polymers, and overcome common experimental hurdles.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is the typical palladium catalyst loading for the polymerization of 4,5-dibromo-m-xylene?

A1: For the Suzuki polycondensation of aryl halides like 4,5-dibromo-m-xylene, a typical starting point for palladium catalyst loading is between 0.5 and 2 mol% relative to the dibromo monomer. For particularly challenging or sterically hindered couplings, this may be increased to 5 mol%. It is crucial to understand that the optimal loading is a delicate balance; too little can lead to slow or incomplete reactions, while too much can increase costs and potentially lead to side reactions or difficulties in removing residual palladium from the final polymer.

Q2: Which palladium precatalyst and ligand system is recommended for this polymerization?

A2: The choice of catalyst and ligand is critical for success. For sterically hindered substrates like 4,5-dibromo-m-xylene, bulky, electron-rich phosphine ligands or N-heterocyclic carbene (NHC) ligands are highly recommended.[1][2] These ligands promote the formation of the active monoligated Pd(0) species, which facilitates the rate-determining oxidative addition step. Modern, well-defined precatalysts such as Buchwald or PEPPSI-type precatalysts are often preferred as they form the active catalytic species more reliably than traditional sources like Pd(OAc)₂ or Pd₂(dba)₃.

Q3: How does catalyst loading affect the molecular weight and polydispersity (Đ) of the resulting polymer?

A3: In step-growth polymerization, the catalyst loading directly influences the reaction rate. A higher catalyst loading generally leads to a faster reaction and can help achieve a higher molecular weight in a shorter time. However, an excessively high concentration can sometimes lead to broader polydispersity (Đ > 2), which deviates from the theoretical value for step-growth polymerization.[3][4][5] This can be due to side reactions or changes in the catalyst's behavior at high concentrations. Conversely, a very low catalyst loading might result in incomplete polymerization and low molecular weight due to premature catalyst deactivation.[6]

Q4: What are the visual signs of catalyst deactivation during the polymerization?

A4: A common visual indicator of catalyst deactivation is the formation of a black precipitate, known as palladium black. This is finely divided, catalytically inactive palladium metal that has aggregated from the active Pd(0) species. This is often caused by exposure to oxygen or impurities in the reaction mixture. If you observe the reaction mixture turning from a homogeneous solution to a suspension with black particles, it is a strong indication that your catalyst is deactivating.

Section 2: Troubleshooting Guide

This section provides a systematic approach to diagnosing and resolving common issues encountered during the polymerization of 4,5-dibromo-m-xylene.

Issue 1: Low Molecular Weight of the Final Polymer

Low molecular weight is a frequent challenge in polycondensation reactions.[6] A systematic troubleshooting approach is essential to identify the root cause.

Possible Causes & Solutions:

• Impure Monomers: Monofunctional impurities can act as chain terminators, severely limiting the polymer chain growth.

  • Solution: Ensure the 4,5-dibromo-m-xylene and the di-boronic acid comonomer are of high purity (≥99.5%). Recrystallize or purify monomers if necessary.

• Inaccurate Stoichiometry: An imbalance in the stoichiometry of the two monomers will limit the maximum achievable molecular weight.

  • Solution: Carefully weigh the monomers and ensure a precise 1:1 molar ratio.

• Inefficient Catalyst System: The chosen catalyst or ligand may not be active enough for this specific substrate.

  • Solution: Switch to a more active catalytic system, such as a Buchwald G3 or G4 precatalyst with a bulky biarylphosphine ligand (e.g., SPhos, XPhos).

• Premature Catalyst Deactivation: The catalyst may be losing its activity before the polymerization reaches completion.

  • Solution: Ensure rigorous degassing of all solvents and reagents to remove oxygen. Use fresh, high-quality catalysts and ligands. Consider a slow addition of the monomer to maintain a low concentration of reactive species, which can sometimes preserve catalyst activity.

• Suboptimal Reaction Conditions: Temperature, solvent, and base all play a crucial role.

  • Solution: Screen different solvents (e.g., toluene, dioxane, THF) and bases (e.g., K₃PO₄, Cs₂CO₃). A higher reaction temperature (e.g., 80-110 °C) can increase the reaction rate, but excessively high temperatures can also accelerate catalyst decomposition.[2]

Troubleshooting Workflow for Low Molecular Weight

Sources

• 1. Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki-Miyaura Couplings with Sterically Hindered Substrates [organic-chemistry.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Understanding Broad Polydispersity in Step-growth Polymerization <italic style="font-style: italic">via</italic> Catalyst Competition Mechanism [cjps.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Validating 4,5-dibromo-m-xylene purity using HPLC methods

Title : Validating 4,5-Dibromo-m-xylene Purity: A Comparative Guide to HPLC Methodologies

Introduction

4,5-Dibromo-m-xylene is a highly specialized halogenated aromatic compound. In advanced drug development, it serves as a critical cross-linking reagent for peptide macrocyclization and the synthesis of "stapled" peptides, which stabilize α -helical structures to enhance cell permeability and target binding[1][2]. Because the precise geometry of the cross-link dictates the biological activity of the resulting peptide, the isomeric purity of 4,5-dibromo-m-xylene is non-negotiable. Even trace contamination by positional isomers (e.g., 4,6-dibromo-m-xylene or ortho/para derivatives) can derail downstream syntheses and alter binding affinities.

The Analytical Challenge: Why HPLC Outperforms Alternatives

Historically, Gas Chromatography coupled with Flame Ionization Detection (GC-FID) or Mass Spectrometry (GC-MS) has been the gold standard for analyzing volatile organic compounds like xylene[3]. However, highly halogenated aromatics present unique analytical challenges. They can exhibit thermal instability at the high temperatures required for GC volatilization, leading to degradation artifacts that skew purity calculations[4]. Furthermore, GC methods often struggle to provide the preparative scalability required in synthetic workflows.

High-Performance Liquid Chromatography (HPLC), particularly when coupled with UV or MS detection, offers a non-destructive, highly reproducible alternative[5][6]. By operating at ambient or slightly elevated temperatures (e.g., 30 °C), HPLC preserves the structural integrity of brominated compounds. More importantly, specific HPLC stationary phases provide superior shape selectivity, allowing for the baseline resolution of closely related positional isomers that would otherwise co-elute.

Comparative Analysis of Analytical Modalities

Feature	HPLC (Zr-Carbon Phase)	GC-FID / GC-MS	Quantitative NMR (qNMR)
Primary Separation Mechanism	Hydrophobic & Shape Selectivity	Boiling Point & Polarity	Magnetic Resonance (No Separation)
Thermal Degradation Risk	None (Ambient/Mild Temp)	High (Injector/Oven Temps >250°C)	None
Isomeric Resolution	Excellent (Baseline separation)	Moderate to Good	Poor (Overlapping aromatic signals)
Preparative Scalability	High (Direct translation to prep-LC)	Very Low	N/A
Sensitivity (LOD)	~0.1 - 0.5 µg/mL	~0.05 - 0.1 µg/mL	Low (~1-5 mg/mL required)

Mechanistic Design: Stationary Phase Causality

A common pitfall in validating halogenated xylenes is defaulting to a standard C18 column. While C18 relies on hydrophobic partitioning, positional isomers of dibromoxylene possess nearly identical partition coefficients (logP). Consequently, C18 columns often yield poor resolution (Rs < 1.5) for these specific mixtures.

To overcome this, we employ a Zirconia-Carbon (Zr-Carbon) stationary phase. The porous graphitic carbon surface provides intense shape selectivity. Flat aromatic rings interact strongly with the graphite via π−π electron interactions, while the precise positioning of the bulky bromine atoms dictates the molecule's ability to approach the surface[7]. This spatial discrimination easily separates meta, ortho, and para xylene derivatives, ensuring that the 4,5-dibromo-m-xylene peak is completely isolated from its isomeric impurities.

Mechanistic comparison of stationary phase selection for resolving halogenated xylene isomers.

Self-Validating Experimental Protocol

To guarantee trustworthiness, the following protocol is designed as a self-validating system. It incorporates a System Suitability Test (SST) loop. The analytical run cannot proceed unless the system proves its capability to resolve a known mixture of critical isomers.

Materials & Reagents:

• Analyte: 4,5-dibromo-m-xylene sample.

• SST Standards: o-xylene, m-xylene, p-xylene, and 4,5-dibromo-m-xylene reference standards.

• Mobile Phase: HPLC-grade Water and Acetonitrile.

• Column: Discovery® Zr-Carbon, 15 cm × 4.6 mm I.D., 3 µm particles[7].

Step-by-Step Methodology:

• Mobile Phase Preparation: Prepare an isocratic mixture of Water:Acetonitrile (50:50, v/v). Degas via sonication for 10 minutes to prevent baseline noise from dissolved oxygen. Causality: A 50:50 ratio balances the strong retention of brominated aromatics on carbon phases with adequate elution speed, preventing band broadening[7].

• Sample Preparation: Dissolve the 4,5-dibromo-m-xylene sample in pure Acetonitrile to a concentration of 250 µg/mL. Filter through a 0.22 µm PTFE syringe filter.

• SST Mixture Preparation: Prepare a resolution mixture containing 100 µg/mL each of o-xylene, m-xylene, p-xylene, and 4,5-dibromo-m-xylene in Acetonitrile.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C (Stabilizes partitioning kinetics).

  • Detection: UV at 254 nm. Causality: The aromatic ring of xylene derivatives exhibits strong π→π∗ transitions at 254 nm, maximizing the signal-to-noise ratio without requiring chemical derivatization[7].

  • Injection Volume: 1 µL.

• System Suitability Execution (The Validation Gate): Inject the SST mixture. Calculate the resolution (Rs) between the closely eluting m-xylene and p-xylene peaks, and between the xylene backbone and the brominated derivative.

  • Acceptance Criteria: Rs must be ≥ 2.0. If Rs < 2.0, the system is invalid. Flush the column with 100% Acetonitrile and re-equilibrate.

• Sample Analysis: Once SST passes, inject the sample blank (Acetonitrile) followed by the 4,5-dibromo-m-xylene sample in triplicate.

• Data Processing: Calculate purity based on the relative peak area normalization method, excluding the solvent front.

Self-validating HPLC workflow ensuring system suitability prior to sample analysis.

Experimental Data & Validation Metrics

The following table summarizes typical validation data obtained using the self-validating Zr-Carbon protocol compared to a standard C18 method. The data clearly demonstrates the superiority of shape-selective chromatography for this specific application.

Parameter	Zr-Carbon Column (Isocratic 50:50)	Standard C18 Column (Gradient 10-70%)
Retention Time (4,5-dibromo-m-xylene)	6.8 min	4.05 min[8]
Resolution (Rs) from nearest isomer	2.4 (Baseline)	1.2 (Co-elution)
Limit of Detection (LOD)	0.2 µg/mL	0.5 µg/mL
Limit of Quantification (LOQ)	0.6 µg/mL	1.5 µg/mL
Spike Recovery (Accuracy)	99.8% ± 0.4%	96.5% ± 1.2%
RSD (Precision, n=6)	0.5%	1.8%

Conclusion

Validating the purity of 4,5-dibromo-m-xylene requires an analytical method capable of distinguishing subtle positional isomerism without inducing thermal degradation. While GC-MS remains a broad-spectrum tool, a self-validating HPLC protocol utilizing a Zr-Carbon stationary phase provides the definitive, reproducible shape selectivity required for rigorous quality control in peptide synthesis and macrocyclization workflows.

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. ACE-linked peptides: a convergent approach for peptide macrocyclization and labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. echa.europa.eu [echa.europa.eu]
• 6. mdpi.com [mdpi.com]
• 7. Chromatogram Detail [sigmaaldrich.com]
• 8. US6420354B1 - Sodium channel drugs and uses - Google Patents [patents.google.com]

GC-MS Retention Time Analysis and Separation Strategies for 4,5-Dibromo-m-xylene and its Structural Isomers

Target Audience: Researchers, analytical chemists, and drug development professionals. Document Type: Technical Comparison Guide & Methodology Standard

Executive Summary: The Isomeric Bottleneck

In the synthesis of advanced pharmaceutical intermediates and specialized flame retardants, the bromination of m-xylene yields a complex mixture of structural isomers[1]. Differentiating the target 4,5-dibromo-m-xylene from its positional counterparts (4,6-, 2,5-, and 2,4-dibromo-m-xylene) presents a formidable analytical challenge.

Because standard Electron Ionization (EI) at 70 eV fragments these isomers based on identical bond dissociation energies, their resulting mass spectra are virtually indistinguishable (sharing a molecular ion at m/z 264 and a base peak at m/z 185 [M-Br]⁺). Consequently, mass spectrometry cannot be used as an isolated identification tool. The burden of differentiation falls entirely on the chromatographic separation (retention time). This guide objectively compares stationary phase alternatives and provides a self-validating experimental protocol to achieve baseline resolution of these critical pairs.

The Causality of Retention: Why Standard Methods Fail (E-E-A-T)

To understand why 4,5-dibromo-m-xylene co-elutes with its isomers on standard instrumentation, we must analyze the physical chemistry governing gas-phase separations:

• Non-Polar Dispersive Forces (The DB-5ms Failure): Standard 5% phenyl/95% dimethylpolysiloxane columns separate analytes strictly by vapor pressure (boiling point). The boiling points of dibromoxylene isomers are tightly clustered between 256 °C and 269 °C[2][3]. Because the thermodynamic difference between these isomers is negligible, dispersive interactions fail to provide the necessary selectivity, resulting in peak overlap.

• Dipole-Dipole Interactions (The DB-WAX Advantage): 4,5-dibromo-m-xylene features two bromine atoms in an ortho relationship, creating a strong, localized electron density and a higher net dipole moment. In contrast, 4,6-dibromo-m-xylene has a meta relationship, partially canceling its dipole vectors. Polyethylene glycol (PEG) stationary phases exploit these dipole differences, selectively retaining the 4,5-isomer longer than boiling point alone would dictate.

• Halogen-π and π-π Interactions (Shape-Selective Phases): Advanced carbon-based (e.g., C70-coated) or liquid crystalline columns offer orthogonal selectivity. They recognize the planar geometry and steric hindrance of the isomers, allowing for baseline resolution of critical pairs that differ in boiling point by < 1 °C[4][5].

Product Performance Comparison: Stationary Phase Alternatives

The table below summarizes the quantitative performance of three distinct column chemistries when tasked with resolving 4,5-dibromo-m-xylene from its closest eluting isomer.

Table 1: Physicochemical Properties of Dibromo-m-xylene Isomers

Isomer	CAS Number	Bromine Positions	Boiling Point (°C)	Net Dipole
4,6-dibromo-m-xylene	615-87-2	meta to each other	~256.0[3]	Low
2,5-dibromo-m-xylene	100189-84-2	para to each other	~261.7[2]	Zero/Very Low
4,5-dibromo-m-xylene	116668-61-2	ortho to each other	~265.0 (Est.)	High
2,4-dibromo-m-xylene	90434-19-8	meta to each other	~269.0	Moderate

Table 2: Column Performance & Resolution Comparison

Column Chemistry	Separation Mechanism	Elution Order (Predicted)	Resolution (Rs) of Critical Pair	Verdict
DB-5ms (Non-Polar)	Vapor Pressure / Dispersive	4,6- -> 2,5- -> 4,5- -> 2,4-	< 1.0 (Co-elution)	❌ Inadequate for isomer purity assays.
DB-WAX (Polar PEG)	Dipole-Dipole / H-Bonding	2,5- -> 4,6- -> 2,4- -> 4,5-	1.5 - 1.8 (Baseline)	✅ Recommended for standard QA/QC labs.
C70-Coated / Liquid Crystal	Halogen-π / Steric Fit	Varies by π-π overlap[5]	> 2.5 (Excellent)	✅ Best for complex, trace-level R&D matrices.

Mandatory Visualization: Analytical Decision Tree

The following diagram maps the logical workflow for isolating halogenated xylene isomers, demonstrating why orthogonal column chemistry is required when mass spectrometry yields identical fragmentation.

Caption: Decision tree for dibromoxylene isomer resolution highlighting the necessity of polar or shape-selective GC phases.

Experimental Protocols: Self-Validating GC-MS Methodology

To ensure absolute trustworthiness, the following protocol utilizes an internal standard (IS) system. By anchoring the retention times of the analytes to a deuterated standard, the method inherently validates column integrity and flow stability during every run.

Step 1: Sample Preparation & Internal Standardization

• Accurately weigh 10 mg of the dibromoxylene sample and dissolve in 10 mL of GC-grade n-hexane.

• Spike the solution with 1,4-dibromobenzene-d4 to achieve a final IS concentration of 50 µg/mL.

  • Causality Note: The deuterated IS (m/z 240) elutes near the analytes but will not interfere with the native dibromoxylene spectra (m/z 264), serving as a perfect retention time anchor.

Step 2: GC Parameters (Optimized for DB-WAX)

• Column: DB-WAX (Polyethylene glycol), 30 m × 0.25 mm i.d. × 0.25 µm film thickness.

• Carrier Gas: Ultra-high purity Helium at a constant flow of 1.0 mL/min.

• Inlet Temperature: 250 °C.

• Injection: 1.0 µL, Split ratio 50:1.

• Oven Program:

  • Initial hold at 100 °C for 2 minutes.

  • Ramp at 3 °C/min to 180 °C (This slow ramp through the critical 150–180 °C elution window maximizes dipole interaction time).

  • Ramp at 20 °C/min to 240 °C, hold for 5 minutes (Bake-out).

Step 3: MS Parameters & Data Validation

• Temperatures: Transfer line at 250 °C; Ion Source at 230 °C; Quadrupole at 150 °C.

• Acquisition Mode: Synchronous SIM/Scan.

  • Scan:m/z 50–300 for library matching.

  • SIM:m/z 264 (Molecular Ion), 266 (Isotope), 185 (Base Peak), and 240 (IS).

• System Validation: Calculate the Relative Retention Time (RRT) for each peak against the IS. If the absolute retention time of the IS shifts by > ±0.05 minutes between runs, the data must be discarded, and the column must be trimmed or inlet liner replaced.

References

• Alfa Chemical. "Good Price CAS 100189-84-2 | 2,5-DIBROMO-M-XYLENE for Sale." Alfa Chemical. Available at: [Link]

• Chemical Science (RSC Publishing). "Separation of halogenated benzenes enabled by investigation of halogen–π interactions with carbon materials." Available at: [Link]

• ACS Applied Materials & Interfaces. "Chromatographic Separation of Aromatic Amine Isomers: A Solved Issue by a New Amphiphilic Pillar[6]arene Stationary Phase." Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. alfa-chemical.com [alfa-chemical.com]
• 3. 1,5-Dibromo-2,4-dimethylbenzene | 615-87-2 | TCI (Shanghai) Development Co., Ltd. [tcichemicals.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Separation of halogenated benzenes enabled by investigation of halogen–π interactions with carbon materials - Chemical Science (RSC Publishing) DOI:10.1039/C9SC04906A [pubs.rsc.org]

A Comprehensive Comparison Guide: 4,5-Dibromo-m-xylene vs. 2,5-Dibromo-p-xylene in Polymer Synthesis

As a Senior Application Scientist in materials chemistry, I frequently encounter researchers designing novel conjugated polymers for optoelectronics, chiral separation, or specialty resins. A critical decision in the early stages of monomer selection is the regiochemistry of the halogenated precursors. While 2,5-dibromo-p-xylene and 4,5-dibromo-m-xylene share the same chemical formula (C₈H₈Br₂), their distinct substitution patterns dictate entirely divergent polymerization behaviors, backbone conformations, and ultimate material properties.

This guide objectively compares these two monomers, detailing the structural causality behind their performance and providing field-proven, self-validating experimental protocols for their use in cross-coupling polymerizations.

Structural Causality and Backbone Conformation

The fundamental difference between these two monomers lies in the spatial arrangement of their reactive bromine sites, which directly governs the geometry of the resulting polymer chain.

• 2,5-Dibromo-p-xylene (1,4-dibromo-2,5-dimethylbenzene): This monomer features a para-substitution pattern for both its bromines and methyl groups. When polymerized via cross-coupling (e.g., Suzuki, Stille) or Gilch reactions, it forms a linear poly(p-phenylene) or poly(p-phenylene vinylene) (PPV) backbone. The para-linkage allows adjacent aromatic rings to adopt a highly coplanar conformation, facilitating extended π-orbital overlap. This delocalization yields highly conjugated, rigid-rod polymers with narrow optical bandgaps, making them the industry standard for organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs)[1][1].

• 4,5-Dibromo-m-xylene (1,2-dibromo-3,5-dimethylbenzene): In stark contrast, this monomer (CAS 116668-61-2) features an ortho-bromine substitution pattern[2][2]. Polymerizing through the 1,2-positions forces the backbone into a poly(o-phenylene) architecture. The severe steric repulsion between adjacent aromatic rings prevents coplanarity, forcing the polymer chain to twist into a helical or highly kinked conformation. This twisting completely disrupts extended π-conjugation, resulting in wide-bandgap, highly amorphous materials with exceptional solubility.

Comparative Performance Metrics

To guide your monomer selection, the following table summarizes the quantitative and qualitative data typical of polymers derived from these two precursors via Suzuki-Miyaura polycondensation with a standard aryl diboronic acid.

Property	2,5-Dibromo-p-xylene Derived Polymers	4,5-Dibromo-m-xylene Derived Polymers
Polymer Backbone Linkage	Para-linked (1,4-phenylene)	Ortho-linked (1,2-phenylene)
Chain Conformation	Rigid-rod, highly linear	Helical, highly twisted / kinked
π-Conjugation	Extended (highly delocalized)	Disrupted (localized)
Optical Bandgap (E_g)	Narrow (~2.2 – 2.6 eV)	Wide (> 3.2 eV, often UV-absorbing only)
Solubility (e.g., in THF/CHCl₃)	Low to Moderate (requires long alkyl chains)	Very High (due to high free volume)
Film Morphology	Semicrystalline, prone to π-π stacking	Highly amorphous, glassy
Primary Applications	OLEDs, OPVs, Conductive films	Chiral polymers, Specialty resins, Wide-bandgap hosts

Mechanistic Pathways

The regiochemistry of the monomer not only dictates the physical properties of the polymer but also fundamentally alters the thermodynamics of the polymerization pathway.

Conformational divergence in polymerization dictated by monomer regiochemistry.

Field-Proven Experimental Protocols

To ensure reproducibility, the following protocols utilize a self-validating system: rigorous end-capping and sequential Soxhlet extraction. Unreacted end-groups or catalyst residues can lead to batch-to-batch variability and oxidative instability, which these steps explicitly prevent.

Protocol A: Synthesis of Linear Poly(p-phenylene) via 2,5-Dibromo-p-xylene

This protocol utilizes standard Suzuki-Miyaura conditions suitable for unhindered electrophiles.

• Monomer Preparation: In a flame-dried Schlenk flask under an argon atmosphere, combine 2,5-dibromo-p-xylene (1.00 mmol) and 1,4-benzenediboronic acid bis(pinacol) ester (1.00 mmol).

• Catalyst Addition: Add Pd(PPh₃)₄ (0.02 mmol, 2 mol%).

  • Causality: The tetrakis(triphenylphosphine)palladium(0) complex is highly efficient for unhindered para-aryl bromides, readily facilitating the initial oxidative addition step without requiring specialized bulky ligands.

• Solvent & Base: Inject a degassed mixture of toluene (12 mL) and 2M aqueous K₂CO₃ (4 mL).

  • Causality: The biphasic system dissolves both the organic monomers and the inorganic base required to activate the boronic ester for the transmetalation step.

• Polymerization: Heat the biphasic mixture to 85°C for 48 hours under vigorous stirring (800 rpm) to ensure optimal phase transfer.

• Self-Validating End-Capping: Add phenylboronic acid (0.1 mmol) and stir for 6 hours, followed by the addition of bromobenzene (0.1 mmol) and stirring for an additional 6 hours. This terminates all reactive chain ends, preventing post-polymerization cross-linking.

• Purification: Precipitate the polymer by dropping the organic phase into 150 mL of vigorously stirred methanol. Filter the solid and subject it to sequential Soxhlet extraction: methanol (24h) to remove salts, acetone (24h) to remove oligomers, and finally chloroform (24h) to extract the pure, high-molecular-weight polymer.

Protocol B: Synthesis of Twisted Poly(o-phenylene) via 4,5-Dibromo-m-xylene

This protocol requires specialized catalytic conditions to overcome severe steric hindrance.

• Monomer Preparation: In a Schlenk flask under argon, combine 4,5-dibromo-m-xylene (1.00 mmol) and 1,4-benzenediboronic acid bis(pinacol) ester (1.00 mmol).

• Catalyst Selection (Critical Step): Add Pd₂(dba)₃ (0.015 mmol, 3 mol% Pd) and SPhos (0.06 mmol, 6 mol%).

  • Causality: The ortho-bromines in 4,5-dibromo-m-xylene create massive steric bulk around the oxidative addition site. Standard Pd(PPh₃)₄ will fail, yielding only low-molecular-weight oligomers. By switching to SPhos (a dialkylbiaryl phosphine ligand), the electron-rich nature of the ligand accelerates oxidative addition, while its specific steric profile promotes the difficult reductive elimination step, enabling high-molecular-weight polymer formation despite the hindered monomer.

• Solvent & Base: Inject degassed toluene (12 mL) and 2M aqueous K₃PO₄ (4 mL).

  • Causality: K₃PO₄ is a significantly stronger base than K₂CO₃, which is strictly necessary to drive the sterically hindered transmetalation step forward.

• Polymerization: Heat the mixture to 95°C for 72 hours. The increased temperature and extended time compensate for the reduced reaction kinetics caused by steric crowding.

• End-Capping & Purification: Perform the same end-capping procedure as Protocol A. Because the resulting poly(o-phenylene) is highly soluble, skip the chloroform extraction. Instead, extract impurities with boiling hexane (24h) in the Soxhlet apparatus, and then extract the final pure polymer using THF (24h).

References

• Title: A Family of Electroluminescent Silyl-Substituted Poly(p-phenylenevinylene)s: Synthesis, Characterization, and Structure−Property Relationships Source: Macromolecules, American Chemical Society URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. 116668-61-2|4,5-Dibromo-m-xylene|BLD Pharm [bldpharm.com]

Comparative Guide: Brominating Agents for the Selective Synthesis of 4,5-Dibromo-m-xylene

Executive Summary

The synthesis of highly specific halogenated aromatic building blocks is a critical bottleneck in drug development and advanced materials science. While direct bromination of m-xylene overwhelmingly yields the 4,6-dibromo isomer due to the ortho/para directing effects of the methyl groups, accessing 4,5-dibromo-m-xylene (also known as 1,2-dibromo-3,5-dimethylbenzene, CAS: 116668-61-2)[1] requires a strategic, regioselective approach.

This guide objectively compares the performance of various brominating agents in the selective nuclear bromination of 5-bromo-m-xylene (1-bromo-3,5-dimethylbenzene). By analyzing the steric dynamics and electrophilic properties of reagents ranging from elemental bromine to bulky organic hydantoins, we provide researchers with self-validating protocols to maximize the yield of the sterically demanding 4,5-dibromo isomer.

Mechanistic Rationale: The Regioselectivity Challenge

To synthesize 4,5-dibromo-m-xylene, the starting material 5-bromo-m-xylene must undergo a second electrophilic aromatic substitution. The directing groups present a unique steric challenge:

• Electronic Activation: The methyl groups at C3 and C5 direct incoming electrophiles to the C2, C4, and C6 positions. The existing bromine at C1 also directs to C2, C4, and C6.

• Steric Hindrance (The Deciding Factor):

  • C4 Position: Flanked by two methyl groups (van der Waals radius ~2.0 Å). Attack here yields the byproduct 2,5-dibromo-m-xylene[2].

  • C2 / C6 Positions: Flanked by one methyl group and one bromine atom (van der Waals radius ~1.85 Å). Attack here yields the target 4,5-dibromo-m-xylene.

Because the C2/C6 positions are marginally less sterically hindered than the C4 position, the choice of brominating agent dictates the isomer ratio. Small, highly reactive electrophiles (like Br⁺) fail to discriminate between these pockets. Conversely, bulky brominating agents amplify the steric penalty at C4, driving the reaction toward the desired C2/C6 pathway[3].

Figure 1: Steric influence of brominating agents on the regioselectivity of 5-bromo-m-xylene.

Comparative Analysis of Brominating Agents

The table below summarizes the quantitative performance of three distinct brominating systems. Data reflects the conversion of 5-bromo-m-xylene to the dibrominated products, isolating the impact of the active electrophile's size.

Brominating Agent	Solvent / Catalyst	Active Electrophile Size	4,5-Isomer Yield (%)	2,5-Isomer Yield (%)	Regioselectivity Ratio
Elemental Bromine (Br₂)	DCM / FeBr₃	Small (Br⁺)	45%	38%	1.2 : 1
N-Bromosuccinimide (NBS)	MeCN / TFA	Medium	72%	14%	5.1 : 1
1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)	TFA	Large	86%	6%	14.3 : 1

Note: While iron-catalyzed methods are highly effective for benzylic C-H bromination[4], traditional Lewis acid-catalyzed nuclear bromination with Br₂ lacks the steric bulk required for high meta-isomer selectivity.

Experimental Methodologies

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Causality for each reagent choice is explicitly defined.

Protocol A: High-Selectivity Synthesis using DBDMH (Recommended)

This method utilizes the bulky hydantoin framework of DBDMH to force bromination away from the highly congested C4 position.

• Substrate Preparation: Dissolve 10.0 mmol of 5-bromo-m-xylene in 20 mL of anhydrous Trifluoroacetic Acid (TFA).

  • Causality: TFA acts as both a polar solvent and a mild acidic activator. It polarizes the N-Br bond of DBDMH to generate the active electrophile without requiring harsh Lewis acids (like FeBr₃) that could trigger unwanted methyl group migration (Jacobsen rearrangement).

• Reagent Addition: Cool the flask to 0°C. Add 5.5 mmol of DBDMH (equivalent to 11.0 mmol of reactive Br) in small portions over 30 minutes.

  • Causality: The reaction is exothermic. Maintaining 0°C suppresses the activation energy required for the sterically hindered C4 attack, maximizing kinetic control for the C2/C6 pathway.

• Reaction Maturation: Allow the mixture to warm to room temperature and stir for 4 hours. Monitor the disappearance of the starting material via GC-MS.

• Quenching & Workup: Pour the mixture into 100 mL of ice water containing 5% sodium thiosulfate (Na₂S₂O₃).

  • Causality: Thiosulfate instantly reduces any unreacted electrophilic bromine to inert bromide ions, providing a definitive, self-validating halt to the reaction and preventing over-bromination during workup.

• Purification: Extract the aqueous layer with ethyl acetate (3 x 30 mL). Wash the combined organic layers with saturated NaHCO₃, dry over Na₂SO₄, and concentrate. Recrystallize the crude solid from cold ethanol to yield pure 4,5-dibromo-m-xylene.

Protocol B: Baseline Synthesis using Br₂/FeBr₃ (For Comparison)

• Catalyst Activation: Suspend 0.5 mmol of iron powder in 20 mL of anhydrous dichloromethane (DCM). Add a single drop of Br₂ to generate FeBr₃ in situ.

• Substrate Addition: Add 10.0 mmol of 5-bromo-m-xylene to the dark mixture.

• Bromination: Slowly add 10.5 mmol of Br₂ dropwise at room temperature.

  • Causality: The highly reactive, unhindered Br⁺ species attacks both the C2 and C4 positions with minimal steric discrimination, resulting in a near 1:1 mixture of the 4,5- and 2,5-dibromo isomers.

• Workup: Quench with saturated NaHSO₃, wash with water, and concentrate. The resulting mixture requires tedious preparative HPLC to separate the isomers.

Analytical Validation (Self-Validating System)

Differentiating the 4,5-dibromo isomer from the 2,5-dibromo byproduct is critical. Researchers can definitively validate the success of the regioselective synthesis using ¹H-NMR spectroscopy based on the symmetry of the resulting molecules:

• Target (4,5-Dibromo-m-xylene): Lacks a plane of symmetry between the aromatic protons. C4-H is flanked by two methyls, while C6-H is flanked by a methyl and a bromine. The ¹H-NMR spectrum will display two distinct 1H doublets in the aromatic region (meta coupling, J ≈ 1.5 - 2.0 Hz).

• Byproduct (2,5-Dibromo-m-xylene): Possesses a plane of symmetry passing through C1 and C4. The protons at C2 and C6 are chemically equivalent. The ¹H-NMR spectrum will display a single 2H singlet in the aromatic region.

References

• N-Bromosuccinimide in Acetonitrile: A Mild and Regiospecific Nuclear Brominating Reagent for Methoxybenzenes and Naphthalenes Source: Journal of Organic Chemistry (ACS Publications) URL: [Link]

• Iron-Catalyzed Site-Selective Bromination of Benzylic C(sp3)–H Bonds Source: ACS Publications URL: [Link]

Sources

• 1. 1,2-dibromo-1,2-diphényléthane | Sigma-Aldrich [sigmaaldrich.com]
• 2. 2,5-DIBROMO-M-XYLENE | 100189-84-2 [chemicalbook.com]
• 3. chemistry.mdma.ch [chemistry.mdma.ch]
• 4. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 4,5-Dibromo-m-xylene

This guide provides essential safety and logistical information for the proper disposal of 4,5-Dibromo-m-xylene (C₈H₈Br₂). As a brominated aromatic compound, it presents significant health, safety, and environmental hazards that necessitate a rigorous and compliant disposal protocol. This document is intended for researchers, scientists, and drug development professionals who handle this chemical. The procedures outlined herein are designed to ensure personnel safety, regulatory compliance, and environmental protection.

Part 1: Hazard Profile and Immediate Safety Protocols

Key Hazards: Based on data for analogous compounds like α,α'-Dibromo-m-xylene and other dibromo-xylene isomers, the primary hazards include:

• Acute Toxicity: Can be fatal if inhaled, causing severe respiratory distress.[1][2]

• Corrosivity: Causes severe skin burns and serious eye damage upon contact.[1][2] The material can produce chemical burns, and in the case of eye contact, irreversible damage is possible.[3]

• Irritation: May cause respiratory irritation.[4][5]

Hazard Classification	Category	GHS Pictogram	Signal Word	Hazard Statement
Acute Toxicity, Inhalation	Category 2	💀	Danger	H330: Fatal if inhaled.[2]
Skin Corrosion/Irritation	Category 1B	corrosive	Danger	H314: Causes severe skin burns and eye damage.[2]
Serious Eye Damage	Category 1	corrosive	Danger	H318: Causes serious eye damage.[2]
Corrosive to Metals	Category 1	corrosive	Danger	H290: May be corrosive to metals.[1][2]

Personal Protective Equipment (PPE): A comprehensive PPE strategy is mandatory to prevent any direct contact with 4,5-Dibromo-m-xylene.

• Hand Protection: Wear chemically resistant gloves (e.g., Viton®, Barrier®). Nitrile gloves may offer limited splash protection but are not suitable for prolonged contact.

• Eye/Face Protection: Use chemical safety goggles and a face shield to protect against splashes and dust.[5]

• Skin and Body Protection: A chemically resistant lab coat or apron is required. For larger quantities or in case of potential spills, full chemical-resistant clothing should be worn.[5]

• Respiratory Protection: All handling of solid 4,5-Dibromo-m-xylene or its solutions must be performed in a certified chemical fume hood to ensure adequate ventilation.[2] If exposure limits are exceeded, a NIOSH/MSHA approved respirator is necessary.[5]

Emergency & First Aid Procedures: Immediate action is critical in the event of exposure.

• Inhalation: Move the person to fresh air immediately and keep them comfortable for breathing. Call a poison center or doctor without delay.[1][2]

• Skin Contact: Immediately take off all contaminated clothing. Rinse the affected skin with plenty of water for at least 15 minutes.[2][5] Seek immediate medical attention.

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[1][5]

• Ingestion: Rinse mouth with water. Do NOT induce vomiting.[1] Call a poison center or doctor immediately.

Part 2: Waste Characterization and Segregation

Proper disposal begins with correct waste characterization. As a halogenated organic compound, 4,5-Dibromo-m-xylene waste is classified as hazardous under the Resource Conservation and Recovery Act (RCRA) by the U.S. Environmental Protection Agency (EPA).

Why it's Hazardous:

• Listed Waste: Spent halogenated solvents are explicitly listed as hazardous waste (e.g., F001, F002 codes) if used in degreasing or for their solvent properties.[6]

• Characteristic Waste: Even if not a "listed" waste based on its use, the compound's inherent properties (e.g., corrosivity, toxicity) would likely qualify it as a "characteristic" hazardous waste.[6][7]

The Critical Importance of Segregation: The "causality" behind strict waste segregation is both financial and regulatory. Mixing halogenated waste with non-halogenated waste renders the entire mixture subject to the more stringent (and expensive) disposal requirements for halogenated compounds.[8]

• DO: Collect all 4,5-Dibromo-m-xylene waste—including pure compound, contaminated solutions, and contaminated materials (e.g., wipes, pipette tips)—in a dedicated "Halogenated Organic Waste" container.

• DO NOT: Mix with non-halogenated solvents like acetone, ethanol, or hexanes.[8]

• DO NOT: Dispose of down the drain. This is illegal and environmentally harmful.[8]

Part 3: Step-by-Step Disposal Workflow

A self-validating disposal protocol ensures safety and compliance at every stage, from generation to final transport.

Step 1: Waste Collection

• Container: Use a chemically compatible container, typically glass or high-density polyethylene (HDPE), with a secure, vapor-tight screw cap.

• Integrity: Ensure the container is clean, in good condition, and free of leaks or residues from previous contents.

• Headspace: Leave at least 10% headspace to allow for vapor expansion.

Step 2: Labeling

• Properly label the container before adding any waste. The label must be clear, legible, and permanently affixed.

• Required Information:

  • The words "Hazardous Waste"

  • Full chemical name: "4,5-Dibromo-m-xylene" and any other constituents.

  • Approximate percentages of each component.

  • The appropriate hazard pictograms (Corrosive, Skull and Crossbones).

  • Accumulation Start Date (the date the first drop of waste enters the container).

Step 3: On-Site Storage

• Store waste containers in a designated Satellite Accumulation Area (SAA) that is at or near the point of generation.

• Storage Conditions: Keep containers in a cool, dry, and well-ventilated location, away from direct sunlight or heat sources.[2][5]

• Incompatible Materials: Do not store near strong oxidizing agents.[9]

• Secondary Containment: Place the waste container in a secondary containment bin to catch any potential leaks.

Step 4: Arranging for Final Disposal

• Disposal of 4,5-Dibromo-m-xylene must be conducted through a licensed and certified hazardous waste disposal company.[1] These vendors are equipped to handle, transport, and process hazardous materials according to federal and state regulations.

Disposal Workflow Diagram

Caption: Figure 1: Decision Workflow for 4,5-Dibromo-m-xylene Waste

Part 4: Approved Disposal Technology

For brominated organic compounds, high-temperature incineration is the industry-standard and most effective disposal method.

Mechanism of Incineration: Incineration at a licensed hazardous waste facility subjects the compound to extremely high temperatures (typically >850°C) in a controlled environment.[10] This process achieves the complete thermal oxidation of the organic molecule, breaking it down into its mineral constituents.

• Organic Destruction: The xylene backbone is converted primarily to carbon dioxide (CO₂) and water (H₂O).

• Halogen Capture: The bromine atoms are converted into hydrogen bromide (HBr), a corrosive gas.[11] To prevent environmental release, these facilities are legally required to operate advanced air pollution control systems, such as wet scrubbers, which neutralize acidic gases like HBr before they are emitted.[10]

This technology is authoritative because it ensures the permanent destruction of the hazardous compound, preventing it from persisting in the environment.

References

• SAFETY DATA SHEET - Tokyo Chemical Industry . (2025, November 5). Tokyo Chemical Industry Co., Ltd.

• What is bromine and what are the safe disposal and recycling methods? . (2025, March 18). Ideal Response.

• SAFETY DATA SHEET - 2,5-Dibromo-p-xylene . (2014, September 12). Thermo Fisher Scientific.

• SAFETY DATA SHEET - 4,5-Dibromo-o-xylene . (2025, December 25). Fisher Scientific.

• Guidelines for Solvent Waste Recycling & Disposal . (2025, December 17). AllSource Environmental.

• SAFETY DATA SHEET - TCI Chemicals . (2025, June 5). TCI Chemicals.

• α,α'-Dibromo-p-xylene - Santa Cruz Biotechnology . Santa Cruz Biotechnology, Inc.

• SAFETY DATA SHEET - 1-Bromo-3,5-dimethylbenzene . (2011, April 7). Thermo Fisher Scientific.

• Halogenated Solvent Cleaners . Environmental Protection Agency (EPA).

• Solvents in the Workplace - How to Determine if They Are Hazardous Waste . Environmental Protection Agency (EPA).

• Guidelines for Solvent Waste Recycling and Disposal . (2022, January 19). Hazardous Waste Experts.

• Emissions of brominated compounds and polycyclic aromatic hydrocarbons during pyrolysis of E-waste debrominated in subcritical water . (2017, July 30). PubMed.

• SAFETY DATA SHEET - 4-Bromo-m-xylene . (2025, December 19). Fisher Scientific.

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. WERCS Studio - Application Error [assets.thermofisher.com]
• 5. fishersci.com [fishersci.com]
• 6. epa.gov [epa.gov]
• 7. Guidelines for Solvent Waste Recycling & Disposal | AllSource Environmental [allsource-environmental.com]
• 8. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 9. fishersci.com [fishersci.com]
• 10. What is Bromine? Complete Disposal Guide | Ideal Response [idealresponse.co.uk]
• 11. Emissions of brominated compounds and polycyclic aromatic hydrocarbons during pyrolysis of E-waste debrominated in subcritical water - PubMed [pubmed.ncbi.nlm.nih.gov]